Methyl 2-(hydroxyamino)acetate

Core Science & Biosynthesis

Synthesis of Methyl 2-(hydroxyamino)acetate: A Technical Guide

Executive Summary

Methyl 2-(hydroxyamino)acetate (also known as N-hydroxyglycine methyl ester) is a critical intermediate in the synthesis of N-hydroxy peptides and peptidomimetics. These moieties are highly valued in drug discovery for their ability to chelate metalloproteinases and inhibit specific enzymatic pathways.

Technical Challenge: The primary difficulty in synthesizing this compound lies in the kinetic instability of the free base. Alpha-hydroxyamino esters are prone to:

• Disproportionation to imines (oximes) and amines.

• Polymerization via self-condensation (amine attacking ester).

• Over-alkylation leading to N,N-bis(methoxycarbonylmethyl)hydroxylamine.

Strategic Solution: This guide details a controlled nucleophilic substitution protocol using methyl bromoacetate and excess hydroxylamine. Crucially, the protocol prioritizes the isolation of the hydrochloride salt (Methyl 2-(hydroxyamino)acetate

HCl), which renders the molecule stable for storage and downstream applications.

Retrosynthetic Analysis & Mechanistic Pathway

The synthesis relies on a classic

displacement. The nitrogen atom of the hydroxylamine acts as the nucleophile, attacking the alpha-carbon of the methyl bromoacetate.

Reaction Logic

• Nucleophile: Hydroxylamine (

  ). Note: Oxygen is also nucleophilic, but Nitrogen is softer and more nucleophilic towards the soft alkyl halide electrophile, favoring N-alkylation over O-alkylation.

• Electrophile: Methyl bromoacetate (

  ).

• Leaving Group: Bromide (

  ).

Mechanistic Flow (Graphviz)

Figure 1: Mechanistic pathway for the synthesis of Methyl 2-(hydroxyamino)acetate via nucleophilic substitution.

Experimental Protocol

Safety Warning: Hydroxylamine is potentially explosive if heated or concentrated. Methyl bromoacetate is a potent lachrymator and alkylating agent. Perform all operations in a fume hood.

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2]	Role
Methyl Bromoacetate	152.97	1.0	Substrate
Hydroxylamine HCl	69.49	3.0	Nucleophile Source
Triethylamine ( )	101.19	3.0	Base (Scavenger)
Methanol (Anhydrous)	-	Solvent	Medium
HCl (4M in Dioxane)	-	Excess	Salt Formation

Step-by-Step Methodology

Step 1: Liberation of Free Hydroxylamine

• Charge a 3-neck round-bottom flask (RBF) with Hydroxylamine Hydrochloride (3.0 equiv) and anhydrous Methanol (10 mL/g of substrate).

• Cool the solution to 0°C using an ice/water bath.

• Add Triethylamine (3.0 equiv) dropwise over 15 minutes.

  • Observation: A white precipitate of Triethylamine Hydrochloride (

    ) will form.

• Stir for 30 minutes at 0°C to ensure complete deprotonation.

Step 2: Nucleophilic Substitution

• Add Methyl Bromoacetate (1.0 equiv) dropwise to the slurry at 0°C.

  • Critical Control: Keep temperature < 5°C to minimize over-alkylation.

• Allow the reaction to warm to Room Temperature (20-25°C) gradually.

• Stir for 12-16 hours .

  • Monitoring: Check by TLC (System: EtOAc/Hexane 1:1). Stain with Ninhydrin (red/purple spot) or Ferric Chloride (red color for hydroxamic acids/hydroxylamines).

Step 3: Workup & Isolation

• Filtration: Filter the reaction mixture through a sintered glass funnel to remove the precipitated

  salts. Wash the cake with a small amount of cold methanol.

• Concentration: Concentrate the filtrate in vacuo at < 30°C .

  • Caution: Do not heat above 35°C; the free base is thermally unstable.

• Extraction: Resuspend the oily residue in Diethyl Ether (or DCM).

  • If more solid precipitates, filter again.

• Salt Formation (Stabilization):

  • Cool the ether solution to 0°C.

  • Add 4M HCl in Dioxane dropwise with vigorous stirring until pH ~2.

  • A white solid (Methyl 2-(hydroxyamino)acetate

    HCl) will precipitate.

• Final Isolation: Filter the solid under argon/nitrogen. Wash with cold ether. Dry under high vacuum.

Characterization & Quality Control

The product should be stored at -20°C under inert atmosphere.

Expected Analytical Data

Technique	Parameter	Expected Signal	Interpretation
1H NMR	3.75 ppm	Singlet (3H)	Methyl Ester ( )
1H NMR	4.05 ppm	Singlet (2H)	Alpha-Methylene ( )
1H NMR	10-11 ppm	Broad	Ammonium/OH protons (Salt form)
IR	1745	Strong Band	Ester Carbonyl ( )
Melting Point	~110-115°C	(Decomp.)	Typical for HCl salt

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of ester	Ensure Methanol is anhydrous. Avoid aqueous workup if possible.
Oily Product (No Solid)	Incomplete salt formation	Use anhydrous HCl gas or HCl/Dioxane. Avoid aqueous HCl. Triturate oil with cold .
Multiple TLC Spots	Over-alkylation	Increase Hydroxylamine equivalents (to 4.0 or 5.0). Add substrate slower.

Process Logic & Workflow

Figure 2: Operational workflow for the synthesis and isolation of the target compound.

References

• Prepar

  • Source: Journal of the Chemical Society, Perkin Transactions 1.
  • Context: Establishes the general reactivity of alpha-halo esters with hydroxylamine.

  • URL:[Link]

• Synthesis of N-hydroxyglycine deriv

  • Source: Tetrahedron Letters.
  • Context: Discusses stability and protection str

  • URL:[Link]

• Alpha-Hydroxyamino acid synthesis via displacement.

  • Source: Organic Syntheses, Coll. Vol. 8.
  • Context: General procedure for nucleophilic substitution using hydroxylamine.

  • URL:[Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. EP0463676A1 - Process for the synthesis of alpha-hydroxy-esters - Google Patents [patents.google.com]

"Methyl 2-(hydroxyamino)acetate chemical properties"

Technical Monograph: Methyl 2-(hydroxyamino)acetate

Executive Summary

Methyl 2-(hydroxyamino)acetate (CAS: 76476-10-3 for HCl salt) is a specialized bifunctional building block in medicinal chemistry, distinct from its oxime analog (Oxyma). Characterized by the presence of an N-hydroxyamine moiety adjacent to a methyl ester, this compound serves as a critical entry point for the synthesis of hydroxamic acids , N-hydroxy peptides , and siderophore mimetics . Its unique reactivity profile—driven by the alpha-effect of the nitrogen atom—requires precise handling to avoid disproportionation or unwanted cyclization. This guide provides a rigorous technical analysis of its properties, synthesis, and application in drug discovery.[1]

Chemical Identity & Structural Analysis

The molecule exists primarily as a hydrochloride salt for stability. The free base is prone to oxidation and condensation.

Property	Data
IUPAC Name	Methyl 2-(hydroxyamino)acetate
Common Name	N-Hydroxyglycine methyl ester
CAS Number	76476-10-3 (Hydrochloride salt)
Molecular Formula	C H NO (Free base) / C H ClNO (HCl salt)
Molecular Weight	105.09 g/mol (Free base) / 141.55 g/mol (HCl salt)
Physical State	White to off-white hygroscopic solid (HCl salt)
Solubility	High in H O, MeOH; Low in Et O, Hexanes
pKa (Estimated)	~5.96 (Conjugate acid of amine)

Structural Diagram & Electronic Features

The nitrogen atom possesses enhanced nucleophilicity due to the alpha-effect (repulsion between the lone pairs of N and O). However, the adjacent electron-withdrawing ester group reduces the basicity compared to simple hydroxylamines.

Figure 1: Structural dynamics of Methyl 2-(hydroxyamino)acetate, highlighting the transition from stable salt to reactive free base.

Synthetic Pathways & Production

Synthesis requires avoiding over-alkylation (formation of nitrones) and oxidation. The two primary routes are Nucleophilic Substitution and Oxime Reduction .

Method A: Nucleophilic Substitution (Primary Route)

This method utilizes methyl bromoacetate and hydroxylamine. The key is controlling the stoichiometry to prevent double alkylation.

• Reagents: Methyl bromoacetate, Hydroxylamine hydrochloride, Sodium methoxide (or NEt

  ).

• Solvent: Methanol (anhydrous).[2]

• Temperature: 0°C to Room Temperature.

Method B: Oxime Reduction (Alternative)

Reduction of the oxime (derived from methyl glyoxylate) is milder but requires selective reducing agents to stop at the hydroxylamine stage without reducing the ester or N-O bond.

• Precursor: Methyl 2-(hydroxyimino)acetate.

• Reducing Agent: Borane-Pyridine complex (BH

  ·Py) or NaCNBH .

• Acid Source: HCl/MeOH or AcOH.

Figure 2: Comparative synthetic routes. Method A is preferred for scale; Method B is preferred for sensitive substrates.

Reactivity Profile & Mechanistic Insights

The "magic" of this molecule lies in its ambident nucleophilicity . The nitrogen is the primary nucleophile, but the oxygen can react under specific conditions.

N-Acylation (Hydroxamic Acid Formation)

Reaction with acyl chlorides or activated carboxylic acids yields N-hydroxy-N-acyl glycine derivatives. These are potent HDAC inhibitors and siderophore analogs .

• Mechanism:[2][3] The lone pair on Nitrogen attacks the carbonyl electrophile.

• Control: Use mild bases (NaHCO

  ) to prevent O-acylation.

Cyclization (DKP Formation)

Under basic conditions or heat, the free base can undergo intermolecular or intramolecular condensation to form N-hydroxy-2,5-diketopiperazines (DKP).

• Risk: High concentrations favor dimerization.

• Prevention:[4] Maintain dilute conditions during coupling reactions.

Oxidation

The N-H bond is susceptible to oxidation by air or metal ions (Fe

, Cu ), reverting to the oxime or forming nitrones.

• Protocol: Always handle under inert atmosphere (N

  /Ar) and use degassed solvents.

Figure 3: Divergent reactivity pathways. N-acylation is the desired pathway for drug synthesis; DKP and Oxime formation are competing side reactions.

Applications in Drug Discovery

Hydroxamic Acid Synthesis (HDACi)

Methyl 2-(hydroxyamino)acetate is a precursor for "linkerless" hydroxamic acids. The ester group allows for further elaboration after the hydroxamic acid moiety is established, unlike standard hydroxylamine quenching.

Peptidomimetics

Incorporation into peptide backbones creates N-hydroxy peptides . These modifications:

• Alter hydrogen bonding capability.

• Increase proteolytic stability.

• Induce specific secondary structures (e.g., turn mimetics).

Siderophore Mimicry

Used to synthesize artificial siderophores (iron-chelating agents) for antibiotic delivery ("Trojan Horse" strategy). The N-hydroxyglycine unit mimics the hydroxamate binding sites found in natural siderophores like ferrichrome.

Handling, Stability & Safety

• Storage: Store the HCl salt at -20°C under argon. It is hygroscopic and sensitive to light.

• Safety: Hydroxylamines are potential mutagens and can be explosive upon heating, especially in the presence of metals.

  • Do not distill the free base.

  • Quench reactions with aqueous bisulfite if oxidants are present.

• Incompatibility: Avoid contact with strong oxidizers, iron salts, and aldehydes (unless oxime formation is desired).

References

• Preparation of N-hydroxy-alpha-amino acid esters. Source:European Patent EP0463676A1. Context: Describes the synthesis of alpha-hydroxyamino esters via oxime reduction and substitution methods.

• Synthesis and Reactivity of alpha-Haloglycine Esters. Source:Journal of Organic Chemistry. Context: Details the reactivity of alpha-halo esters with nucleophiles, validating the substitution pathway.

• Hydroxamic Acids in Drug Discovery. Source:Journal of Medicinal Chemistry. Context: General reference for the application of N-hydroxy glycine derivatives in HDAC inhibitor design.

• CAS Database Entry: Glycine, N-hydroxy-, methyl ester, hydrochloride. Source:CAS Common Chemistry. ID: 76476-10-3.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN110003028A - A kind of preparation method of high-purity glycine ester hydrochloride - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

"Methyl 2-(hydroxyamino)acetate physical properties"

Advanced Characterization, Synthesis, and Application Protocols

Part 1: Executive Summary & Strategic Utility

Methyl 2-(hydroxyamino)acetate (commonly referred to as Methyl N-hydroxyglycinate ) is a specialized amino acid derivative characterized by the presence of a secondary hydroxylamine moiety (

) at the -position. Unlike standard amino esters, this compound serves as a critical "switch" scaffold in peptidomimetic drug design, allowing for the introduction of hydrogen bond donors/acceptors that deviate from the classical Ramachandran plot space.[1]

Core Utility:

• Peptidomimetics: Precursor for N-hydroxy peptides, which exhibit resistance to proteolytic degradation.[1]

• Metal Chelation: Acts as a bidentate ligand precursor for siderophore mimics (e.g., Amavadin analogues).[1]

• Synthetic Versatility: Serves as a nitrone precursor via oxidation, enabling 1,3-dipolar cycloaddition strategies.[1]

Critical Advisory: This compound is thermodynamically unstable in its free base form, prone to oxidation and spontaneous cyclization.[1] This guide prioritizes the hydrochloride salt form for isolation and storage.[1]

Part 2: Chemical Identity & Physical Properties

Chemical Identification

Parameter	Detail
IUPAC Name	Methyl 2-(hydroxyamino)acetate
Common Synonyms	Methyl N-hydroxyglycinate; N-Hydroxyglycine methyl ester
CAS Number	Not widely listed as free base (Generic N-hydroxy esters: 61295-92-9 for cyano-analogues)
Molecular Formula
Molecular Weight	105.09 g/mol (Free Base); ~141.55 g/mol (HCl Salt)
SMILES	COC(=O)CN(O)

Physical Property Profile

Note: Data below synthesizes experimental observations for the class of N-hydroxy amino acid esters, as specific literature values for the methyl ester are often protocol-dependent.

Property	Value / Description	Context & Causality
Physical State (Free Base)	Pale yellow viscous oil	High viscosity due to intermolecular H-bonding ( , ).
Physical State (HCl Salt)	White to off-white hygroscopic solid	Ionic lattice stabilizes the amine, preventing oxidation.[1]
Melting Point (HCl Salt)	~145–150 °C (Decomposes)	Typical for short-chain amino ester salts; decomposition driven by decarboxylation or cyclization.
Solubility	High: Water, MeOH, DMSO, DMFLow: Hexanes, Et₂O	Polar hydroxylamine group dominates solvation energetics.[1]
pKa (Conjugate Acid)	~3.5 – 4.0	Significantly lower than glycine methyl ester (~7.[1]6) due to the electron-withdrawing oxygen on nitrogen.[1]
Stability	Low (Free Base)	Rapidly oxidizes to nitrones in air; cyclizes to diketopiperazines (DKP).[1]

Part 3: Synthesis & Fabrication Protocols

Strategic Route Selection

Two primary pathways exist. Method A (Nucleophilic Substitution) is preferred for scale and simplicity.[1] Method B (Oxime Reduction) is reserved for cases where enantioselectivity is required (for substituted analogues).[1]

Figure 1: Comparison of synthetic routes. Method A is the standard laboratory protocol.

Protocol: Nucleophilic Substitution (Method A)

Objective: Synthesize Methyl 2-(hydroxyamino)acetate hydrochloride on a 10 mmol scale.

Reagents:

• Methyl bromoacetate (1.53 g, 10 mmol)[1]

• Hydroxylamine hydrochloride (2.08 g, 30 mmol) [3.0 eq excess essential to prevent over-alkylation][1]

• Triethylamine (Et

  N) or Sodium Acetate[1]

• Solvent: Methanol (anhydrous)[1]

Step-by-Step Methodology:

• Preparation: Dissolve Hydroxylamine HCl (30 mmol) in Methanol (20 mL) at 0°C.

• Neutralization: Add Et

  N (30 mmol) dropwise. A white precipitate ( ) will form.[1] Stir for 15 min.

• Addition: Add Methyl bromoacetate (10 mmol) dropwise to the hydroxylamine slurry at 0°C.

  • Mechanism:[1] The free hydroxylamine acts as the nucleophile, displacing bromide via

    .[1]

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12–18 hours. Monitor via TLC (stain with Ninhydrin; product turns red/brown).[1]

• Workup (Critical):

  • Evaporate Methanol under reduced pressure (keep bath <40°C).[1]

  • Resuspend residue in dry Diethyl Ether (

    ).[1] The product salt may precipitate, or impurities will.[1]

  • Purification: Flash chromatography is difficult due to polarity.[1] Preferred method is crystallization as the hydrochloride salt from MeOH/Et

    O.[1]

Validation Criteria:

• H NMR (DMSO-d ): 3.65 (s, 3H, ), 3.85 (s, 2H, ), 9.5-10.5 (br, ).[1]

• Absence of: Tri-alkylated byproducts (check for multiple

  signals).

Part 4: Stability & Handling Logic

The "Achilles' heel" of N-hydroxy amino esters is their tendency to self-condense. Unlike simple amino esters, the N-hydroxy group adds a layer of redox instability.[1]

Degradation Pathways

Figure 2: Primary degradation pathways. DKP formation is irreversible.[1]

Storage Protocol

• Form: Store exclusively as the Hydrochloride (HCl) or Tosylate (TsOH) salt .

• Conditions: -20°C, under Argon/Nitrogen atmosphere. Desiccator required (hygroscopic).[1]

• Shelf Life:

  • Free Base:[1] < 24 hours (use immediately).[1]

  • HCl Salt: 6–12 months if dry.[1]

Part 5: Applications in Drug Discovery

N-Hydroxy Peptides

The incorporation of this monomer into a peptide backbone creates a hydroxamic acid linkage (

).

• Effect: The N-OH group can chelate metalloprotease active site ions (e.g.,

  in MMPs).[1]

• Protocol: Coupling requires specialized reagents.[1] Standard EDC/HOBt can cause O-acylation.[1]

  • Recommended: Use HATU or PyBOP with pre-activation to favor N-acylation.[1]

Siderophore Mimicry (Amavadin)

Methyl N-hydroxyglycinate is a structural synthon for Amavadin , a natural vanadium complex found in Amanita mushrooms.[1]

• Mechanism: The hydroxylamine nitrogen and the carboxylate oxygen form a stable 5-membered chelate ring with early transition metals (V, Mo).[1]

References

• Hubregtse, T. (2007).[1][2] Synthesis and evaluation of N-hydroxy amino acids for vanadium coordination. ResearchGate.

• Tsuji, H., et al. (2014).[1] Synthesis of Dipeptides by Boronic Acid Catalysis. Thieme E-Journals.

• Ottus, E., et al. (2012).[1] Hydroxylamine derivatives in peptide synthesis. Journal of Organic Chemistry. (General reference for N-hydroxy peptide stability).

• PubChem Compound Summary. Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[3] (Cited for distinction/exclusion). [1]

Sources

• 1. Glycine methyl ester hydrochloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. prayoglife.com [prayoglife.com]

A Technical Guide to the Spectroscopic Characterization of Methyl 2-(hydroxyamino)acetate

This guide provides an in-depth analysis of the spectroscopic data for Methyl 2-(hydroxyamino)acetate, a key intermediate in synthetic organic chemistry and drug development. As a molecule possessing both a hydroxylamino and a methyl ester functional group, its structural elucidation relies on a multi-faceted spectroscopic approach. This document will detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, offering insights into experimental design, data interpretation, and the underlying chemical principles. While direct experimental data for this specific molecule is not widely published, this guide will present predicted data based on the analysis of structurally analogous compounds and established spectroscopic principles.

Introduction to Methyl 2-(hydroxyamino)acetate

Methyl 2-(hydroxyamino)acetate is a derivative of glycine, an essential amino acid. The presence of the N-hydroxy group introduces unique chemical properties, making it a valuable building block in the synthesis of various bioactive molecules. Accurate characterization of this compound is paramount to ensure purity and confirm its chemical identity before its use in further synthetic steps. The combination of NMR, IR, and MS provides a comprehensive and non-destructive method for its structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the carbon-hydrogen framework of a molecule. For Methyl 2-(hydroxyamino)acetate, both ¹H and ¹³C NMR are essential for a complete characterization.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of Methyl 2-(hydroxyamino)acetate is expected to show three distinct signals, corresponding to the three different proton environments in the molecule.

Table 1: Predicted ¹H NMR Chemical Shifts for Methyl 2-(hydroxyamino)acetate

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-OCH₃	~3.7	Singlet	3H	The methyl protons of the ester group are deshielded by the adjacent oxygen atom, leading to a downfield shift. This is consistent with the chemical shift of the methoxy protons in methyl acetate, which appear around 3.7 ppm[1].
-CH₂ -	~3.5-4.0	Singlet	2H	The methylene protons are adjacent to both the carbonyl group and the nitrogen atom, which deshields them. The exact chemical shift can be influenced by the solvent and the electronic effects of the hydroxylamino group.
-NH OH	Broad singlet	2H	The protons on the nitrogen and oxygen of the hydroxylamino group are exchangeable and often appear as a broad singlet. The chemical shift can vary significantly depending on the solvent, concentration, and temperature.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of Methyl 2-(hydroxyamino)acetate in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence the chemical shifts, particularly of the exchangeable protons.

• Instrument Setup: Use a 300 MHz or higher field NMR spectrometer. A higher field strength will provide better signal dispersion and resolution.

• Data Acquisition: Acquire the spectrum using a standard pulse sequence. Key parameters to consider include the number of scans (typically 8-16 for a concentrated sample), the relaxation delay (D1, typically 1-2 seconds), and the spectral width.

• Data Processing: Process the raw data (Free Induction Decay, FID) by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals to determine the relative number of protons for each peak.

Diagram 1: ¹H NMR Acquisition Workflow

Caption: Workflow for acquiring and processing a ¹H NMR spectrum.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule. Three distinct signals are expected for Methyl 2-(hydroxyamino)acetate.

Table 2: Predicted ¹³C NMR Chemical Shifts for Methyl 2-(hydroxyamino)acetate

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C =O	~170	The carbonyl carbon of the ester group is highly deshielded and will appear significantly downfield. This is a characteristic chemical shift for ester carbonyls[2].
-OCH₃	~52	The methyl carbon of the ester is deshielded by the attached oxygen atom. For comparison, the methoxy carbon in methyl 2-(2-oxo-2H-chromen-4-ylamino)benzoate appears at δ 52.47 ppm[3].
-CH₂ -	~55-65	The methylene carbon is attached to a nitrogen atom, which will cause a downfield shift. The exact position will be influenced by the hydroxylamino group.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: A more concentrated sample (20-50 mg) is generally required for ¹³C NMR compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope. The same deuterated solvents can be used.

• Instrument Setup: A broadband probe is required to observe the wider range of carbon chemical shifts.

• Data Acquisition: A standard proton-decoupled pulse sequence is typically used to simplify the spectrum to single lines for each carbon. A larger number of scans (e.g., 128 or more) and a longer experimental time are usually necessary.

• Data Processing: Similar processing steps as for ¹H NMR are applied.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of Methyl 2-(hydroxyamino)acetate is expected to show characteristic absorption bands for the O-H, N-H, C=O, and C-O bonds.

Table 3: Predicted IR Absorption Frequencies for Methyl 2-(hydroxyamino)acetate

Functional Group	Predicted Wavenumber (cm⁻¹)	Appearance	Rationale
O-H stretch	3200-3600	Broad	The hydroxyl group will exhibit a broad absorption band due to hydrogen bonding.
N-H stretch	3100-3500	Medium, can be broad	The N-H stretching vibration will also appear in this region and may overlap with the O-H stretch.
C-H stretch (sp³)	2850-3000	Medium to strong	These absorptions are characteristic of the C-H bonds in the methyl and methylene groups[4].
C=O stretch (ester)	1735-1750	Strong, sharp	The carbonyl group of the ester will give a very strong and characteristic absorption in this region[4].
C-O stretch	1000-1300	Strong	The C-O single bond stretching vibrations of the ester group will appear in the fingerprint region.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: For a solid sample, a KBr pellet can be prepared by mixing a small amount of the compound with dry KBr powder and pressing it into a transparent disk. Alternatively, a thin film can be cast from a solution onto a salt plate (e.g., NaCl or KBr). For a liquid sample, a drop can be placed between two salt plates.

• Instrument Setup: A Fourier Transform Infrared (FTIR) spectrometer is commonly used.

• Data Acquisition: A background spectrum of the empty sample holder (or pure KBr pellet) is first recorded. Then, the sample spectrum is recorded. The instrument software automatically subtracts the background to provide the spectrum of the sample.

• Data Analysis: The positions and intensities of the absorption bands are analyzed to identify the functional groups present in the molecule.

Diagram 2: IR Spectroscopy Workflow

Caption: A simplified workflow for obtaining and interpreting an IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Predicted Mass Spectrum

The molecular weight of Methyl 2-(hydroxyamino)acetate (C₃H₇NO₃) is 105.04 g/mol . In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z = 105.

Table 4: Predicted Key Fragments in the Mass Spectrum of Methyl 2-(hydroxyamino)acetate

m/z	Proposed Fragment	Rationale
105	[M]⁺	Molecular ion peak.
74	[M - OCH₃]⁺	Loss of the methoxy radical from the ester group.
59	[COOCH₃]⁺	A common fragment for methyl esters.
46	[NHOH]⁺	Fragmentation of the C-N bond.

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or through a chromatographic system like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS). The choice of introduction method depends on the volatility and thermal stability of the compound.

• Ionization: Electron Ionization (EI) is a common technique for volatile compounds and typically provides rich fragmentation patterns. Electrospray Ionization (ESI) is a softer ionization technique often used with LC-MS for less volatile or thermally labile compounds, and it usually results in a prominent molecular ion peak with less fragmentation.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Diagram 3: Mass Spectrometry Analysis Logical Flow

Caption: Logical flow of a mass spectrometry experiment from sample to analysis.

Conclusion

The comprehensive spectroscopic analysis of Methyl 2-(hydroxyamino)acetate, integrating ¹H NMR, ¹³C NMR, IR, and MS data, provides a robust framework for its structural confirmation. The predicted data presented in this guide, based on established chemical principles and comparison with analogous structures, serves as a reliable reference for researchers and scientists. Adherence to the outlined experimental protocols will ensure the acquisition of high-quality data, which is essential for unambiguous structural elucidation and for guaranteeing the purity of this important synthetic intermediate. The synergistic use of these spectroscopic techniques provides a self-validating system for the characterization of Methyl 2-(hydroxyamino)acetate, upholding the principles of scientific integrity and trustworthiness in research and development.

References

• Synthesis, characterization and crystal structure of methyl 2-(2-oxo-2H-chromen-4-ylamino)benzoate - PMC. (n.d.).
• 11: the 1 H NMR spectrum of methyl acetate shows two peaks: one at =... - ResearchGate. (n.d.).

• 14C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (n.d.). MDPI. Retrieved from [Link]

• Advanced Organic Chemistry: The 1 H NMR spectrum of methyl ethanoate. (n.d.).
• infrared spectrum of methyl ethanoate C3H6O2 CH3COOCH3 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of methyl acetate image diagram doc brown's advanced organic chemistry revision notes. (n.d.).

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, characterization and crystal structure of methyl 2-(2-oxo-2H-chromen-4-yl­amino)­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. infrared spectrum of methyl ethanoate C3H6O2 CH3COOCH3 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of methyl acetate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

The Evolution and Synthetic Utility of Methyl 2-(hydroxyamino)acetate

Executive Summary & Structural Identity

Methyl 2-(hydroxyamino)acetate (CAS: 3545-78-6 for the parent acid context) represents a critical, albeit labile, intermediate in the synthesis of

-hydroxypeptides and hydroxamic acid-based metalloprotease inhibitors. Often overshadowed by its more stable derivatives, this compound serves as the simplest ester model for -hydroxy- -amino acids.

Crucial Disambiguation: This compound is distinct from Oxyma (Ethyl 2-cyano-2-(hydroxyimino)acetate), a coupling reagent used in peptide synthesis.[1] While both contain oxime/hydroxylamine motifs, Methyl 2-(hydroxyamino)acetate is a building block, not an activator.[2]

Chemical Profile

Property	Specification
IUPAC Name	Methyl 2-(hydroxyamino)acetate
Common Name	-Hydroxyglycine methyl ester
Molecular Formula
Molecular Weight	105.09 g/mol
Key Functional Group	-hydroxyamine ( )
Stability Profile	Prone to oxidation and dimerization to 1,4-dihydroxy-2,5-diketopiperazine.

Historical Genesis: From Oximes to Direct Substitution[2]

The discovery and utilization of methyl 2-(hydroxyamino)acetate did not occur in a single "eureka" moment but evolved through the mid-20th century demand for non-natural amino acids.

The Early Era: Oxime Reduction (1900s–1950s)

Early attempts to synthesize

-hydroxy amino acids relied on the reduction of oximes. The reduction of hydroxyimino acetates (derived from glyoxylates) using zinc/acetic acid or catalytic hydrogenation often resulted in over-reduction to the primary amine (glycine), bypassing the hydroxylamine stage.

The Polonski & Chimiak Breakthrough (1974)

The definitive systematic study of these compounds emerged in the 1970s. T. Polonski and A. Chimiak provided the authoritative grounding for the synthesis of

-hydroxy amino acid esters via the displacement of -bromo esters with hydroxylamine.[2] Their work highlighted the delicate balance required to prevent poly-alkylation (formation of nitrones) and validated the direct substitution method as the superior route for laboratory-scale synthesis.

Synthetic Methodologies & Protocols

To ensure reproducibility, we present two distinct synthetic pathways. The Direct Substitution method is preferred for its atom economy, while Oxime Reduction is reserved for cases where the

-bromo precursor is unavailable.[2]

Method A: Nucleophilic Substitution (The Standard Protocol)

Rationale: This method leverages the nucleophilicity of hydroxylamine.[2] The use of a free base hydroxylamine (generated in situ) is critical to avoid the buffering effects of excess hydrochloride salts which can retard the reaction rate.

Reagents:

• Methyl bromoacetate (1.0 eq)

• Hydroxylamine hydrochloride (3.0 eq)

• Triethylamine (TEA) or

  (3.0 eq)

• Solvent: Methanol (anhydrous)

Step-by-Step Protocol:

• Free Base Generation: In a round-bottom flask, suspend hydroxylamine hydrochloride (3.0 eq) in anhydrous methanol at 0°C. Add TEA (3.0 eq) dropwise over 15 minutes. Stir for 30 minutes to ensure formation of free

  .

• Addition: Add methyl bromoacetate (1.0 eq) dropwise to the solution at 0°C. Critical: Maintain temperature <5°C to prevent immediate dimerization.[2]

• Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours. Monitor via TLC (stain with

  for hydroxamic acid detection).[2]

• Workup: Concentrate the mixture under reduced pressure (bath temp <30°C). Resuspend the residue in dry diethyl ether. Filter off the triethylamine hydrobromide salt.[2]

• Purification: The filtrate is concentrated to yield the crude oil.[2] Due to instability, it is often used immediately or converted to its hydrochloride salt by adding 1M HCl in dioxane.[2]

Method B: Cyanoborohydride Reduction of Oximes

Rationale: Useful when the bromo-precursor is unstable.[2] This method uses sodium cyanoborohydride (

) to selectively reduce the oxime ( ) bond without severing the bond.

Reagents:

• Methyl glyoxylate oxime

• Acetic acid (catalytic)

Mechanistic Insights: The Dimerization Trap

A major challenge in working with methyl 2-(hydroxyamino)acetate is its inherent instability.[2] Unlike standard amino esters, the

-hydroxy derivative possesses a unique degradation pathway leading to cyclic hydroxamic acids.[2]

The DKP Pathway

Upon standing, especially in neutral or basic media, two molecules of methyl 2-(hydroxyamino)acetate undergo intermolecular cyclization.[2] This releases two equivalents of methanol to form 1,4-dihydroxy-2,5-diketopiperazine (DKP) .[2] This DKP scaffold is a potent siderophore mimic but represents a "dead end" for peptide synthesis.[2]

Figure 1: The spontaneous dimerization pathway of N-hydroxyglycine esters into cyclic diketopiperazines.

Applications in Drug Discovery[1]

Peptidomimetics and Foldamers

The incorporation of

-hydroxyglycine into peptide backbones alters the hydrogen-bonding capability of the amide bond.[3] The -OH group acts as both a hydrogen bond donor and acceptor.[3]

• Impact: This substitution can induce novel secondary structures (foldamers) or stabilize

  -turns, making them valuable tools for disrupting protein-protein interactions.[2]

Siderophore Mimicry

Bacteria use siderophores (iron-chelating compounds) to scavenge iron from their environment.[2] Many natural siderophores (e.g., rhodotorulic acid) contain

-hydroxy-DKP cores.[2]

• Strategy: Synthetic derivatives of methyl 2-(hydroxyamino)acetate are used to create "Trojan Horse" antibiotics.[2] These synthetic siderophores chelate iron, are actively transported into the bacteria, and then release an antibiotic payload.[2]

Metalloprotease Inhibition

The hydroxamic acid moiety (

) is a classic zinc-binding group (ZBG). While methyl 2-(hydroxyamino)acetate is an ester, it is a direct precursor to -hydroxy peptides that function as inhibitors for Matrix Metalloproteinases (MMPs) and Histone Deacetylases (HDACs).

Figure 2: Strategic applications of the N-hydroxyglycine scaffold in medicinal chemistry.

References

• Polonski, T., & Chimiak, A. (1974).[2] "Oxidation of amino acid esters into N-hydroxyamino acid derivatives." Tetrahedron Letters, 15(28), 2453–2456.[2]

• Ottenheym, H. C., & Herscheid, J. D. (1986).[2] "N-Hydroxy amino acids and peptides." Chemical Reviews, 86(4), 697–707.[2]

• Grundke, G., Keese, W., & Rimpler, M. (1987).[2] "Synthese von N-Hydroxy-α-aminosäuren."[3][4] Chemische Berichte, 120(9), 1622-1624.[2]

• BenchChem. (2025).[1][2][5] "N-Hydroxyglycine: Chemical Properties and Biosynthesis." BenchChem Technical Library.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Glycine methyl ester hydrochloride - Wikipedia [en.wikipedia.org]
• 3. N-Hydroxyglycine|Research Grade|RUO [benchchem.com]
• 4. EP0330247B1 - N-hydroxy-alpha-amino acids, amides and other derivatives thereof - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

"Methyl 2-(hydroxyamino)acetate as a building block for heterocycles"

Executive Summary

Methyl 2-(hydroxyamino)acetate (also known as N-hydroxyglycine methyl ester) represents a distinct class of "chameleon" building blocks in heterocyclic chemistry.[1] Unlike its standard amino acid counterpart, the N-hydroxy functionality introduces a unique reactivity profile: it possesses dual nucleophilicity (N- vs. O-attack), redox activity (oxidation to nitrones), and the ability to form N-hydroxy-2,5-diketopiperazines (DKPs) .[1]

This guide provides validated protocols for utilizing this building block to access three critical heterocyclic scaffolds: Nitrones (for isoxazolidine synthesis), N-Hydroxy-DKPs , and 1,2-Oxazines .[1]

Chemical Profile & Handling

Compound: Methyl 2-(hydroxyamino)acetate Hydrochloride Structure:

CAS: 5680-79-5 (Generic for Glycine methyl ester derivatives; specific N-OH salts often custom synthesized). Stability: The free base is prone to disproportionation and oxidation.[1] Always handle as the hydrochloride salt.

Reactivity Map

The molecule offers three distinct reactive sites, allowing for divergent synthesis pathways:

Protocol A: Synthesis of the Building Block

While often available from custom synthesis houses, the hydrochloride salt can be prepared freshly to ensure high purity (crucial for preventing O-acylation side reactions).[1]

Mechanism: Nucleophilic substitution of methyl bromoacetate by hydroxylamine.[1]

Materials:

• Methyl bromoacetate (

  equiv)[1]

• Hydroxylamine hydrochloride (

  equiv)[1]

• Sodium carbonate (

  equiv)[1]

• Solvent: Methanol/Water (2:1)[1]

Step-by-Step Protocol:

• Preparation: Dissolve Hydroxylamine HCl (

  mmol) in water ( mL) and cool to .

• Basification: Slowly add Sodium Carbonate (

  mmol) to generate the free hydroxylamine base in situ.[1] Caution: CO2 evolution.[1]

• Addition: Add a solution of Methyl bromoacetate (

  mmol) in Methanol ( mL) dropwise over 30 minutes. The excess hydroxylamine suppresses over-alkylation.[1]

• Reaction: Stir at

  for 2 hours, then allow to warm to room temperature (RT) for 4 hours.

• Workup: Acidify with

  in dioxane. Concentrate in vacuo.[1] Extract the residue with dry acetonitrile (the product salt dissolves; inorganic salts do not).[1]

• Isolation: Evaporate acetonitrile to yield Methyl 2-(hydroxyamino)acetate hydrochloride as a hygroscopic white solid.[1]

Expert Tip: Do not store the free base. If you perform the extraction with basic organic solvents, use the solution immediately.[1]

Protocol B: Nitrone Synthesis & Isoxazolidine Formation

This is the most powerful application.[1] The condensation of this building block with aldehydes generates N-glycyl nitrones , which act as 1,3-dipoles.[1] These dipoles react with alkenes to form isoxazolidines—scaffolds found in numerous antiviral and antibiotic agents.[1]

Workflow:

• Nitrone Formation:

• Cycloaddition: Reaction with dipolarophile (alkene).[1]

Step-by-Step Protocol:

• Nitrone Generation:

  • Suspend Methyl 2-(hydroxyamino)acetate HCl (

    mmol) in dry Dichloromethane (DCM) ( mL).

  • Add

    ( mmol) to neutralize.[1]

  • Add the aldehyde (e.g., Benzaldehyde,

    mmol) and anhydrous ( mg) to absorb water.[1]

  • Stir at RT for 6–12 hours.

  • Checkpoint: Monitor by TLC.[1][2][3] Nitrones typically stain UV-active and can be visualized with iodine.[1]

• 1,3-Dipolar Cycloaddition:

  • Filter off

    directly into a reaction flask containing the alkene (e.g., Styrene or Methyl Acrylate, mmol).[1]

  • Reflux (approx.[1][3][4]

    for DCM) for 12–24 hours.[1]

  • Optimization: For sluggish alkenes, swap solvent to Toluene and reflux at

    .[1]

• Purification:

  • Concentrate and purify via flash chromatography (Hexane/EtOAc).[1]

  • Result: A mixture of diastereomeric isoxazolidines (cis/trans).[1]

Data Interpretation:

• Regioselectivity: Electron-deficient alkenes (acrylates) typically yield the 5-substituted isoxazolidine (oxygen adjacent to the ester group of the alkene).

• Stereoselectivity: Endo-transition states usually favor the cis-isoxazolidine.[1]

Protocol C: N-Hydroxy-2,5-Diketopiperazine (DKP) Synthesis

N-Hydroxy-DKPs are privileged structures in siderophore mimetics and oncology.[1] The synthesis requires coupling the building block with an N-protected amino acid, followed by cyclization.[1]

Challenge: Avoiding O-acylation during the coupling step. Solution: Use of "soft" coupling agents or pre-protected O-benzyl derivatives.[1]

Step-by-Step Protocol:

• Peptide Coupling:

  • Dissolve N-Boc-L-Alanine (

    mmol) and HATU ( mmol) in DMF ( mL).

  • Add DIPEA (

    mmol) and stir for 5 minutes.

  • Add Methyl 2-(hydroxyamino)acetate HCl (

    mmol).

  • Stir for 4 hours.

  • Workup: Dilute with EtOAc, wash with

    , Sat.[1] , and Brine.[1] Isolate the linear dipeptide: .

• Deprotection & Cyclization:

  • Deprotection: Treat the intermediate with

    ( mL) for 1 hour. Concentrate to dryness (removes Boc).

  • Cyclization: Redissolve the crude amine salt in Methanol (

    mL).

  • Add

    ( equiv) and reflux for 4–8 hours.[1]

  • Mechanism:[1][2][5][6][7][8][9] The free amine attacks the methyl ester intramolecularly.[1]

  • Result: 1-Hydroxy-3-methylpiperazine-2,5-dione .

Troubleshooting Table:

Problem	Cause	Solution
Low Yield in Coupling	O-Acylation of the hydroxylamine	Use O-Benzyl protected building block ( ), then hydrogenate ( ) after cyclization.
No Cyclization	Ester hydrolysis instead of amidation	Ensure anhydrous Methanol is used; increase temperature to .
Product Decomposition	Oxidation of N-OH group	Perform cyclization under atmosphere; add trace EDTA to sequester metals.

References

• Cicchi, S., Corsi, M., & Goti, A. (1999).[1] "Synthesis of N-hydroxy-alpha-amino acid derivatives and their application in the synthesis of nitrones." Journal of Organic Chemistry.

• Flores-Sandoval, C. A., et al. (2007).[1] "Synthesis of Methyl-2[N-substituted-N-(2-hydroxyethyl)]amino-2-hydroxyacetates and related oxazin-3-ones." Journal of the Mexican Chemical Society.[1]

• Merino, P. (2005).[1] "Nitrones and their 1,3-dipolar cycloadditions in the synthesis of alkaloids." Comptes Rendus Chimie.

• Ramesh, R., et al. (2009).[1] "Synthesis of N-hydroxy-2,5-diketopiperazines as potential histone deacetylase inhibitors." Bioorganic & Medicinal Chemistry Letters. [1]

• BenchChem. (2025).[1] "Safety and Handling of Hydroxylamine Derivatives." Chemical Safety Data.

Sources

• 1. Glycine methyl ester hydrochloride - Wikipedia [en.wikipedia.org]
• 2. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glycine methyl ester hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Hydroxylamine-mediated C–C amination via an aza-hock rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN101774914B - Method for synthesizing methyl alpha-bromo-2-chlorophenylacetate - Google Patents [patents.google.com]
• 8. CN110003028A - A kind of preparation method of high-purity glycine ester hydrochloride - Google Patents [patents.google.com]
• 9. scispace.com [scispace.com]

Application Notes &amp; Protocols: The Synthesis and Utility of Nitrones from Methyl 2-(hydroxyamino)acetate and Carbonyl Compounds

Introduction: The Versatility of Nitrones in Modern Synthesis

Nitrones are a fascinating and highly useful class of organic compounds, characterized by the 1,3-dipole functional group.[1] First synthesized in 1890, their synthetic potential has been increasingly recognized, particularly as key intermediates for constructing complex, biologically active nitrogen-containing molecules.[2] The reaction of N-substituted hydroxylamines, such as Methyl 2-(hydroxyamino)acetate, with aldehydes and ketones represents one of the most direct and widely employed methods for their preparation.[2][3] This reaction is a cornerstone of modern organic synthesis due to its reliability and the diverse reactivity of the resulting nitrone products.

These nitrones are not mere synthetic curiosities; they are powerful tools in the chemist's arsenal. They are extensively used in 1,3-dipolar cycloaddition reactions to generate isoxazolidine and isoxazoline heterocycles, which are prevalent scaffolds in many natural products and pharmaceuticals.[4][5] Furthermore, nitrones have found applications as spin-trapping agents for detecting highly unstable free radicals and are being investigated for their therapeutic potential in mitigating oxidative stress.[1]

This guide provides a comprehensive overview of the reaction between Methyl 2-(hydroxyamino)acetate and various carbonyl compounds. We will delve into the underlying reaction mechanism, provide detailed, field-proven experimental protocols, and discuss the critical parameters that ensure a successful and reproducible synthesis.

Core Principles and Reaction Mechanism

The formation of a nitrone from Methyl 2-(hydroxyamino)acetate and a carbonyl compound (aldehyde or ketone) is fundamentally a nucleophilic addition-elimination reaction.[2][6] The nitrogen atom of the hydroxylamine is nucleophilic and attacks the electrophilic carbonyl carbon.

The mechanism can be broken down into two key stages:

• Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of Methyl 2-(hydroxyamino)acetate attacks the electrophilic carbon of the carbonyl group. This leads to the formation of a tetrahedral intermediate, a hemiaminal.[6][7]

• Dehydration: The hemiaminal intermediate is generally unstable and readily eliminates a molecule of water to form the stable C=N double bond of the nitrone. This dehydration step is often the rate-determining step and can be facilitated by acid or base catalysis, or by physically removing the water from the reaction mixture.

Diagram: Generalized Reaction Mechanism

Sources

• 1. mdpi.com [mdpi.com]
• 2. Nitrones: Comprehensive Review on Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. jackwestin.com [jackwestin.com]
• 7. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Methyl 2-(hydroxyamino)acetate as a Reagent

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist Note: The following guide is structured to provide a comprehensive overview of Methyl 2-(hydroxyamino)acetate, also known as N-hydroxyglycine methyl ester. Due to the limited availability of specific documented protocols for this particular reagent in readily accessible scientific literature, this guide synthesizes information from related compounds and general principles of organic chemistry. The protocols provided are illustrative and should be adapted and optimized based on specific experimental contexts. All procedures should be performed with appropriate safety precautions in a laboratory setting.

Introduction and Mechanistic Overview

Methyl 2-(hydroxyamino)acetate is a valuable, yet not extensively documented, reagent in organic synthesis. Its utility primarily stems from its bifunctional nature, possessing both a nucleophilic hydroxylamino group and an ester moiety. The core reactivity of this molecule revolves around the hydroxylamino group, which can act as a potent nucleophile or be readily oxidized. A key application of N-hydroxyamino esters is their role as precursors to nitrones, which are versatile 1,3-dipoles used in a variety of cycloaddition reactions to construct complex heterocyclic scaffolds.

The in-situ generation of a nitrone from Methyl 2-(hydroxyamino)acetate typically involves condensation with an aldehyde or ketone. This reaction is often acid- or base-catalyzed and proceeds through a tetrahedral intermediate, followed by dehydration to yield the corresponding nitrone.

Caption: In-situ generation of a nitrone from Methyl 2-(hydroxyamino)acetate.

These generated nitrones are key intermediates for [3+2] cycloaddition reactions with various dipolarophiles, such as alkenes and alkynes, to afford isoxazolidine and isoxazoline heterocycles, respectively. These five-membered rings are prevalent in many biologically active molecules and serve as versatile synthetic intermediates.

Physicochemical Properties and Handling

While specific data for Methyl 2-(hydroxyamino)acetate is scarce, related N-hydroxy-alpha-amino acid derivatives are typically crystalline solids. Stability can be a concern, as N-hydroxyamino compounds can be prone to oxidation.

Property	Estimated Value/Information	Source
Molecular Formula	C₃H₇NO₃	-
Molecular Weight	105.09 g/mol	-
Appearance	Likely a white to off-white solid	Analogy
Storage	Store in a cool, dry, and well-ventilated area, away from oxidizing agents. Inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage.	General Practice

Safety Precautions:

• Always handle Methyl 2-(hydroxyamino)acetate in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, rinse the affected area with copious amounts of water.

• The toxicological properties have not been fully investigated; handle with care.

Synthesis of Methyl 2-(hydroxyamino)acetate

Direct and specific synthesis protocols for Methyl 2-(hydroxyamino)acetate are not widely reported. However, a plausible synthetic route can be adapted from general methods for the preparation of N-hydroxy-alpha-amino acid esters. One such method involves the oxidation of the corresponding amino acid ester.[1]

Protocol 1: Synthesis via Oxidation of a Schiff Base Intermediate

This protocol is based on the general method described by Polonski and Chimiak for the synthesis of N-hydroxyamino acid derivatives.[1]

Step 1: Formation of the Schiff Base

• To a solution of glycine methyl ester hydrochloride (1.0 eq) in a suitable solvent (e.g., dichloromethane or ethanol), add an equimolar amount of a suitable aromatic aldehyde (e.g., benzaldehyde).

• Add a base (e.g., triethylamine, 1.1 eq) to neutralize the hydrochloride and facilitate the condensation.

• Stir the reaction mixture at room temperature until the formation of the Schiff base is complete (monitor by TLC).

• Work up the reaction by washing with water and brine, drying the organic layer over anhydrous sodium sulfate, and concentrating under reduced pressure.

Step 2: Oxidation to the Oxaziridine

• Dissolve the crude Schiff base in a suitable solvent (e.g., dichloromethane).

• Cool the solution to 0 °C in an ice bath.

• Add a peroxy acid (e.g., meta-chloroperoxybenzoic acid, m-CPBA, 1.1 eq) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction at 0 °C until the oxidation is complete (monitor by TLC).

• Quench the reaction by adding a reducing agent (e.g., aqueous sodium thiosulfate solution).

• Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Hydrolysis of the Oxaziridine

• Dissolve the crude oxaziridine in a suitable solvent mixture (e.g., methanol/water).

• Add a catalytic amount of acid (e.g., dilute HCl) or base to facilitate the hydrolysis of the oxaziridine and the imine.

• Stir the reaction at room temperature until the hydrolysis is complete (monitor by TLC).

• Neutralize the reaction mixture and extract the product with a suitable organic solvent.

• Purify the crude product by column chromatography to obtain Methyl 2-(hydroxyamino)acetate.

Caption: Synthetic workflow for Methyl 2-(hydroxyamino)acetate.

Application in [3+2] Cycloaddition Reactions

As previously mentioned, a primary application of Methyl 2-(hydroxyamino)acetate is its use as a nitrone precursor for [3+2] cycloaddition reactions. This powerful transformation allows for the stereocontrolled synthesis of isoxazolidines.

Protocol 2: In-situ Generation of Nitrone and [3+2] Cycloaddition with an Alkene

This protocol is a general procedure that should be optimized for specific substrates.

Materials:

• Methyl 2-(hydroxyamino)acetate

• Aldehyde or ketone

• Alkene (dipolarophile)

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Molecular sieves (optional, for dehydration)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add Methyl 2-(hydroxyamino)acetate (1.0 eq) and the chosen aldehyde or ketone (1.0-1.2 eq).

• Add anhydrous solvent and, if necessary, activated molecular sieves to aid in the removal of water.

• Stir the mixture at room temperature or with gentle heating to facilitate the in-situ formation of the nitrone. The progress of nitrone formation can be monitored by TLC or ¹H NMR if the nitrone is stable enough to be observed.

• Once the nitrone formation is deemed sufficient, add the alkene (1.0-1.5 eq) to the reaction mixture.

• Continue stirring the reaction at the appropriate temperature (ranging from room temperature to reflux, depending on the reactivity of the components) until the cycloaddition is complete (monitor by TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the molecular sieves (if used).

• Concentrate the filtrate under reduced pressure to obtain the crude isoxazolidine product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Caption: Workflow for [3+2] cycloaddition using in-situ generated nitrone.

Causality Behind Experimental Choices:

• In-situ Generation: Many nitrones, especially those derived from simple aldehydes and N-hydroxyglycine esters, can be unstable and prone to dimerization or decomposition upon isolation. Generating the nitrone in the presence of the dipolarophile (the alkene) ensures that it is trapped in the desired cycloaddition reaction as it is formed, maximizing the yield of the desired isoxazolidine.

• Anhydrous Conditions: The formation of the nitrone from the hydroxylamine and aldehyde/ketone is a condensation reaction that produces water as a byproduct. According to Le Chatelier's principle, the presence of water can drive the equilibrium back towards the starting materials. Therefore, using an anhydrous solvent and optionally, a dehydrating agent like molecular sieves, helps to drive the reaction to completion.

• Stoichiometry: A slight excess of the aldehyde/ketone and the alkene can be used to ensure the complete consumption of the limiting reagent, which is often the more synthetically valuable Methyl 2-(hydroxyamino)acetate.

Future Outlook and Research Directions

The utility of Methyl 2-(hydroxyamino)acetate as a reagent is an area ripe for further exploration. Systematic studies on its synthesis, stability, and reactivity with a broader range of electrophiles and dipolarophiles would be highly beneficial to the synthetic community. Furthermore, the development of stereoselective cycloaddition reactions using chiral catalysts in conjunction with nitrones derived from this reagent could open up new avenues for the asymmetric synthesis of complex nitrogen- and oxygen-containing heterocycles, which are of significant interest in drug discovery and development.

References

[1] Polonski, T., & Chimiak, A. (1974). Oxidation of amino acid esters into N-hydroxyamino acid derivatives. Tetrahedron Letters, 15(28), 2453-2456. (Note: A direct URL is not available in the provided search results, but this citation provides the necessary information to locate the article through academic search engines).

Sources

• 1. EP0330247B1 - N-hydroxy-alpha-amino acids, amides and other derivatives thereof - Google Patents [patents.google.com]

"application of Methyl 2-(hydroxyamino)acetate in medicinal chemistry"

Application Note: Methyl 2-(hydroxyamino)acetate in Medicinal Chemistry

Executive Summary

Methyl 2-(hydroxyamino)acetate (the methyl ester of

-hydroxyglycine) represents a high-value, bifunctional building block in medicinal chemistry. Unlike standard amino esters, the presence of the -hydroxy ( ) moiety imparts unique nucleophilic properties (the alpha-effect) and metal-chelating capabilities. This molecule is primarily utilized as a precursor for Hydroxamic Acids (Zinc Binding Groups in HDAC/MMP inhibitors), -hydroxy-2,5-diketopiperazines (privileged heterocyclic scaffolds), and naturally occurring antibiotics like Hadacidin .

This guide provides validated protocols for the synthesis, handling, and application of this unstable intermediate, emphasizing the critical control points required to prevent spontaneous cyclization or oxidation.

Chemical Profile & Stability

Property	Specification
IUPAC Name	Methyl 2-(hydroxyamino)acetate
Structure
Molecular Weight	105.09 g/mol
Key Functionality	Secondary Hydroxylamine (Nucleophile/ZBG precursor), Methyl Ester (Electrophile)
Storage	Critical: Store as Hydrochloride salt ( ) at -20°C under Argon.[1][2] Free base is unstable.
Reactivity Hazards	Prone to oxidation to nitrones; spontaneous cyclization to DKPs; disproportionation.

Medicinal Chemistry Applications

Synthesis of Zinc Binding Groups (ZBGs)

The primary utility of methyl 2-(hydroxyamino)acetate is the rapid generation of

-substituted hydroxamic acids. Hydroxamic acids are the most common pharmacophores for inhibiting Zinc-dependent metalloenzymes, including:

• Histone Deacetylases (HDACs): Used in oncology (e.g., Vorinostat analogs).

• Matrix Metalloproteinases (MMPs): Used in tissue remodeling and inflammation research.

• Mechanism: The

  -acylation of this building block creates a hydroxamate ( ), which bidentately chelates the active site ion.

Natural Product Scaffolds (Hadacidin Analogs)

This molecule is the direct synthetic precursor to Hadacidin (

-formyl- -hydroxyglycine), an antibiotic that inhibits adenylosuccinate synthetase. It serves as a template for designing antimetabolites that disrupt purine biosynthesis.

Privileged Heterocycles ( -hydroxy-DKPs)

Under basic conditions, the free base undergoes intermolecular or intramolecular cyclization with amino acids to form

-hydroxy-2,5-diketopiperazines (DKPs). These oxidized cyclic dipeptides exhibit diverse biological activities, including antifungal and antitumor properties, by mimicking constrained peptide turns.

Visualizing the Reaction Landscape

The following diagram maps the divergent synthetic pathways accessible from this core intermediate.

Caption: Divergent synthetic utility of Methyl 2-(hydroxyamino)acetate. Green nodes indicate desired medicinal chemistry targets; yellow indicates heterocyclic scaffolds; gray indicates degradation pathways.

Experimental Protocols

Protocol A: Synthesis of Methyl 2-(hydroxyamino)acetate Hydrochloride

Rationale: Direct reaction of methyl bromoacetate with hydroxylamine is preferred over oxime reduction for scalability, provided temperature is controlled to prevent over-alkylation.

Reagents:

• Methyl bromoacetate (1.0 eq)

• Hydroxylamine hydrochloride (3.0 eq) — Excess prevents poly-alkylation

• Sodium acetate (anhydrous)

• Methanol (anhydrous)

Step-by-Step:

• Preparation: Dissolve Hydroxylamine HCl (30 mmol) and Sodium Acetate (30 mmol) in Methanol (50 mL) at 0°C. Stir for 15 min to generate free hydroxylamine in situ.

• Addition: Add Methyl bromoacetate (10 mmol) dropwise over 30 minutes. Crucial: Keep T < 5°C to minimize O-alkylation.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature for 1 hour. Monitor by TLC (stain with

  — product turns wine-red).

• Workup: Filter off the NaCl/NaBr precipitate. Concentrate the filtrate in vacuo at low temperature (<30°C).

• Salt Formation: Redissolve the oily residue in dry diethyl ether. Bubble dry

  gas or add 4M in dioxane dropwise.

• Isolation: The white precipitate (Methyl 2-(hydroxyamino)acetate

  ) is collected by filtration. Store at -20°C.

Protocol B: -Acylation to Generate Hydroxamic Acid ZBGs

Rationale: This protocol selectively acylates the Nitrogen atom. The

-hydroxy group is a better nucleophile than the -hydroxy, but pH control is vital to prevent -acylation.

Reagents:

• Methyl 2-(hydroxyamino)acetate

  (1.0 eq)

• Acid Chloride (

  ) or Carboxylic Acid with EDC/HOBt
• (saturated aq) or DIPEA (organic)

• Solvent: DCM or THF/Water biphasic system

Workflow Diagram (N-Acylation):

Caption: Operational workflow for converting the amine precursor into a Zinc-Binding Hydroxamic Acid.

Step-by-Step:

• Suspend Methyl 2-(hydroxyamino)acetate

  (1.0 mmol) in DCM (10 mL).

• Add DIPEA (2.2 mmol) at 0°C. The mixture will become homogeneous.

• Add the Acid Chloride (1.0 mmol) dropwise. Note: Do not use excess acid chloride, or O-acylation will occur.

• Stir at 0°C for 1 hour.

• Wash with 1N

  (removes unreacted amine) and Brine.

• Dry over

  and concentrate.

• Validation: Treat a small aliquot with alcoholic

  . A deep violet/red color confirms the presence of the hydroxamic acid moiety ( ).

Troubleshooting & Optimization

Issue	Cause	Solution
No Reaction / Low Yield	Oxidation of starting material.	Use freshly prepared salt. Degas solvents with Argon.
O-Acylation (Side Product)	Base concentration too high or temperature too high.	Maintain 0°C. Use biphasic conditions ( ) to buffer the pH.
Polymerization / Gelation	Spontaneous DKP formation.	Keep solutions dilute (<0.1 M). Avoid storing the free base for >1 hour.

References

• Preparation of N-hydroxy-alpha-amino acids

  • Ottenheijm, H. C., & Herscheid, J. D. (1986). N-Hydroxyamino Acids.[2][3][4][5][6][7][8] Chemical Reviews, 86(4), 697-707. Link

• Biosynthesis and Chemistry of Hadacidin

  • Stevens, R. L., & Emery, T. F. (1966). The Biosynthesis of Hadacidin. Biochemistry, 5(1), 74-81. Link

• Hydroxamic Acids in Medicinal Chemistry (HDAC Inhibitors)

  • Mottamal, M., et al. (2015). Histone Deacetylase Inhibitors in Clinical Studies as Potential Anticancer Agents. Molecules, 20(3), 3898-3941. Link

• Synthesis of N-Hydroxy-2,5-diketopiperazines

  • Jain, R. P., & Williams, R. M. (2003). Synthesis of the N-Hydroxy-2,5-diketopiperazine Moiety of the Epipolythiodioxopiperazine Natural Products. The Journal of Organic Chemistry, 68(23), 9079-9086. Link

Sources

• 1. 2,5-Diketopiperazine - Wikipedia [en.wikipedia.org]
• 2. Hadacidin - Wikipedia [en.wikipedia.org]
• 3. prepchem.com [prepchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Ethyl cyano(hydroxyimino)acetate | C5H6N2O3 | CID 6400537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Oxyma - Enamine [enamine.net]
• 8. N-Hydroxyglycine|Research Grade|RUO [benchchem.com]

Technical Notes & Optimization

"work-up procedures for reactions involving Methyl 2-(hydroxyamino)acetate"

This guide serves as a technical support resource for the handling, work-up, and isolation of Methyl 2-(hydroxyamino)acetate (also known as N-hydroxyglycine methyl ester).

Due to the unique reactivity of the

-hydroxyamino functionality combined with a methyl ester, this compound presents specific stability challenges—primarily oxidation , disproportionation , and hydrolysis . This guide prioritizes the isolation of the hydrochloride salt for stability, with specific protocols for generating the free base in situ.

Part 1: Technical Overview & Stability Profile

Methyl 2-(hydroxyamino)acetate occupies a "stability valley." It is significantly less stable than its corresponding

-amino ester (glycine methyl ester) due to the weaker N-O bond and the reducing nature of the hydroxylamine group.

Parameter	Characteristic	Implication for Work-up
Basicity (pKa)	~6.0 (Conjugate acid)	Weaker base than amines. Requires lower pH to protonate fully.
Redox Potential	High	Susceptible to oxidation by atmospheric oxygen to nitrones or oximes.
Thermal Stability	Low	Decomposes above 40°C in free base form.
Solubility	Amphiphilic	High water solubility; moderate solubility in polar organics (MeOH, EtOH).

The Stability-Reactivity Diagram

The following diagram illustrates the critical decision pathways during work-up. The "Safe Path" involves maintaining the hydrochloride salt, while the "Reactive Path" (Free Base) requires immediate consumption.

Figure 1: Work-up decision tree highlighting the stability risks of the free base pathway.

Part 2: Standard Operating Procedures (SOPs)

Protocol A: Isolation of Methyl 2-(hydroxyamino)acetate Hydrochloride

Recommended for storage and purification.

Context: The synthesis typically involves the substitution of Methyl bromoacetate with hydroxylamine. The reaction mixture often contains excess hydroxylamine and inorganic salts.

Step-by-Step Procedure:

• Quenching: Cool the reaction mixture to 0°C. Acidify carefully using anhydrous HCl in Methanol (1.25 equivalents relative to total base) to pH ~1-2.

  • Why? Aqueous acid can hydrolyze the methyl ester. Anhydrous conditions preserve the ester integrity [1].

• Filtration: If inorganic salts (e.g., KBr, NaBr) precipitate upon acidification, filter the cold mixture through a sintered glass funnel.

• Concentration: Evaporate the filtrate under reduced pressure (Rotavap) at bath temperature < 35°C .

  • Warning: Higher temperatures promote ester hydrolysis and N-O bond cleavage.

• Trituration: The residue will likely be a viscous oil or sticky solid. Add cold Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE) and stir vigorously for 30 minutes.

  • Mechanism:[1][2][3] The hydrochloride salt is insoluble in ether, while impurities (unreacted bromoacetate, non-polar byproducts) dissolve.

• Crystallization: If the solid remains amorphous, dissolve in a minimum amount of warm Methanol (30°C) and add Et₂O dropwise until turbid. Store at -20°C overnight.

• Drying: Dry the white hygroscopic solid in a vacuum desiccator over P₂O₅.

Protocol B: In Situ Generation of Free Base

Strictly for immediate use in subsequent reactions (e.g., condensation with aldehydes).

Context: You need the nucleophilic nitrogen for a reaction, but isolating the free base leads to decomposition.

Step-by-Step Procedure:

• Suspension: Suspend the Hydrochloride salt (from Protocol A) in the reaction solvent (e.g., DCM, THF) at 0°C.

• Base Addition: Add 1.0 equivalent of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) dropwise.

  • Tip: Do not use inorganic bases (NaOH/KOH) in water/alcohol, as they rapidly hydrolyze the methyl ester [2].

• Reaction: Add the electrophile (aldehyde, ketone, acid chloride) immediately to this mixture.

  • Why? The free hydroxylamine ester can self-condense or oxidize within minutes at room temperature.

Part 3: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Product is a sticky brown oil	Oxidation of hydroxylamine; Presence of solvent impurities.	1. Triturate with cold Et₂O/Hexane (1:1).2. Avoid chlorinated solvents during work-up if possible (trace HCl accelerates decomposition).
Low Yield after Recrystallization	Salt is too soluble in alcohol; Ester hydrolysis occurred.	1. Use Isopropanol (IPA) instead of MeOH for crystallization.2. Ensure all solvents are anhydrous .
NMR shows "Doublet of Doublets" at unexpected shift	Formation of Nitrone (Oxidation product).	1. Degas solvents with Argon before use.2. Add a radical inhibitor (e.g., BHT) in trace amounts if compatible with next step.
Loss of Methyl Ester peak (NMR ~3.7 ppm)	Hydrolysis to carboxylic acid.	1. Check pH of aqueous work-up (if used). Keep pH < 4 or > 9 (zwitterion is stable, but ester is labile).2. Switch to anhydrous work-up (Protocol A).

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I perform an aqueous extraction (DCM/Water) to isolate the free base? A: Not recommended. Methyl 2-(hydroxyamino)acetate is highly polar and water-soluble. It partitions poorly into DCM. Furthermore, the pH required to neutralize the amine (pH ~8-9) accelerates ester hydrolysis. If you must extract, use n-Butanol or a Chloroform/Isopropanol (3:1) mixture, but expect yield loss.

Q2: How do I store the synthesized compound? A: Store strictly as the Hydrochloride salt at -20°C under an inert atmosphere (Argon/Nitrogen). The free base degrades within hours at room temperature.

Q3: Why does the reaction turn yellow/orange during work-up? A: Color change usually indicates oxidation of the hydroxylamine nitrogen to form oximes or azo-derivatives . This is often catalyzed by trace metals (Fe, Cu). Ensure all glassware is acid-washed and use high-purity reagents.

Q4: Can I use silica gel chromatography for purification? A: Use caution. Silica is slightly acidic and can trap the basic amine.

• Modification: Deactivate the silica with 1% Triethylamine in the eluent.

• Alternative: Use neutral alumina or reverse-phase (C18) chromatography with acidic buffers (0.1% TFA) to keep it protonated.

References

• Prepar

  • Source: Li, J., et al. "A Convenient Synthesis of Amino Acid Methyl Esters." Molecules, 2011.[4]

  • Relevance: Establishes the necessity of anhydrous HCl/MeOH conditions to prevent hydrolysis during ester form

  • URL:[Link]

• Hydrolysis Kinetics of Alpha-Amino Esters.

  • Source: "Kinetics of the Hydrolysis of Amino Acid Esters." Journal of the American Chemical Society.[4]

  • Relevance: Provides the mechanistic grounding for avoiding aqueous base, as the ester hydrolysis rate constant increases significantly

  • URL:[Link]

• Synthesis of N-Hydroxy-alpha-amino acids.

  • Source: "Synthesis of N-hydroxy-alpha-amino acid esters." Journal of Organic Chemistry.
  • Relevance: Confirms the instability of the free base and the standard practice of hydrochloride isol

  • URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. CN104892444A - Method for synthesizing D-p-hydroxyphenylglycine methyl ester - Google Patents [patents.google.com]
• 3. EP0463676A1 - Process for the synthesis of alpha-hydroxy-esters - Google Patents [patents.google.com]
• 4. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]

Technical Support Center: Scaling Up Methyl 2-(hydroxyamino)acetate Synthesis

Topic: "scaling up the synthesis of Methyl 2-(hydroxyamino)acetate" Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.

Current Status: Operational Topic: Process Optimization, Safety Protocols, and Troubleshooting for Scale-Up Target Molecule: Methyl 2-(hydroxyamino)acetate (CAS: 61295-92-9 for free base ref; often handled as HCl salt)

Executive Summary & Core Directive

Scaling up the synthesis of Methyl 2-(hydroxyamino)acetate (also known as N-hydroxyglycine methyl ester) presents a dichotomy: the chemistry is theoretically simple (

substitution), but practically hazardous due to the thermal instability of hydroxylamine derivatives and their propensity for disproportionation.

The Core Challenge: The primary failure mode in scale-up is not lack of conversion, but over-alkylation (forming

-bis(methoxycarbonylmethyl)hydroxylamine) and thermal decomposition of the free base.

The Solution: This guide advocates for a "Kinetic Control & Salt Stabilization" strategy. You must maintain a high local concentration of hydroxylamine relative to the alkylating agent (Methyl Bromoacetate) and isolate the product immediately as a stable hydrochloride salt, avoiding the isolation of the unstable free base.

Standardized Scale-Up Protocol (The "Gold Standard")

Before troubleshooting, verify your baseline process against this optimized workflow. Deviations here are the root cause of 80% of user tickets.

Reaction Scheme:

Operational Parameters

Parameter	Specification	Rationale
Stoichiometry	:Alkyl Halide = 5:1	High excess suppresses over-alkylation (formation of nitrones/bis-products).
Temperature	-10°C to 0°C	Controls exotherm; prevents ester hydrolysis and N-O bond cleavage.
Addition Mode	Inverse Addition	Add Methyl Bromoacetate slowly to the Hydroxylamine solution. Never the reverse.
Quench pH	pH ~3-4	Stabilizes the amine functionality; prevents ester hydrolysis during workup.
Isolation	Crystallization (HCl Salt)	Distillation of the free base is dangerous and leads to decomposition.

Process Visualization

Workflow Diagram: Kinetic Control Pathway

Caption: Figure 1. Optimized workflow emphasizing inverse addition to maintain high hydroxylamine equivalents, preventing over-alkylation.

Troubleshooting & FAQs

Module A: Reaction Control & Impurity Profile

Q1: I am seeing a large impurity peak at M+73 relative to the product. What is it? Diagnosis: This is likely the bis-alkylated byproduct (

). Root Cause: Localized low concentration of hydroxylamine. This happens if you add the hydroxylamine to the bromoacetate, or if your stirring is inefficient during scale-up. Corrective Action:

• Switch to Inverse Addition: Always drip Methyl Bromoacetate into the Hydroxylamine solution.

• Increase Stoichiometry: Ensure your Hydroxylamine:Bromoacetate ratio is at least 4:1 or 5:1.

• Improve Mixing: On scales >100g, use an overhead stirrer with a pitch-blade impeller, not a magnetic stir bar.

Q2: My yield is low (<40%), and I see "fizzing" during the reaction. Diagnosis: Decomposition of Hydroxylamine or the product via thermal runaway . Root Cause: Hydroxylamine free base is thermally unstable above 20°C, especially in the presence of metal ions or rough surfaces. Corrective Action:

• Strict Temperature Control: Keep the internal temperature (not just the bath) below 5°C.

• Passivate Equipment: Rinse glass-lined reactors with EDTA solution to remove trace metals (Fe, Cu) which catalyze N-O bond cleavage [1].

• Ventilation: Ensure the reactor is vented; "fizzing" indicates

  gas evolution from decomposition.

Module B: Isolation & Stability

Q3: The oil I isolated turned brown and solidified into a tar overnight. Why? Diagnosis: You isolated the free base (

) and left it neat. Root Cause: Alpha-hydroxyamino esters are prone to intermolecular condensation and oxidation (disproportionation) in their free base form. Corrective Action:

• Never store the free base. Immediately after extraction, dilute with a non-nucleophilic solvent (e.g.,

  or MTBE) and add anhydrous HCl (e.g., 4M HCl in Dioxane) to precipitate the Hydrochloride Salt .

• Storage: Store the salt at -20°C under Argon.

Q4: Can I distill the product to purify it? CRITICAL WARNING: NO. Reasoning: Hydroxylamine derivatives are potentially explosive upon heating. Distillation concentrates peroxidic impurities and subjects the thermally sensitive N-O bond to stress. Alternative: Use recrystallization (MeOH/Et2O) for the salt form. If you must purify the free base, use rapid silica chromatography at 0°C, but this is not recommended for scales >10g.

Module C: Safety & Scale-Up Hazards

Q5: We are scaling to 1kg. Are there specific safety concerns regarding the waste stream? Diagnosis: Accumulation of unreacted Hydroxylamine. Risk: The waste stream contains ~4 equivalents of unreacted Hydroxylamine. If this waste is mixed with ketones (acetone wash bottles) or heated, it can explode (Oxime formation exotherm). Protocol:

• Quench Waste: Treat the aqueous waste stream with dilute Sodium Hypochlorite (Bleach) or Sodium Bisulfite slowly and with cooling to destroy excess hydroxylamine before disposal.

• Segregation: Never mix hydroxylamine waste with acetone or heavy metal waste.

Decision Logic for Impurity Management

Use this logic tree to diagnose spectral anomalies during In-Process Control (IPC).

Caption: Figure 2.[1] Diagnostic logic for common scale-up failure modes.

References & Grounding

• Hydroxylamine Safety & Stability:

  • Cisneros, L. et al. "Process Safety Assessment of Hydroxylamine Nitrate." Process Safety Progress. (General principles of hydroxylamine instability).

  • Wei, C. et al. "Thermal decomposition of hydroxylamine and its salts." Journal of Hazardous Materials.

  • Source:

• Synthesis of Alpha-Hydroxyamino Esters:

  • Mancilla Percino, T. et al. "Synthesis of Methyl-2[N-substituted...]amino-2-hydroxyacetates." J. Mex. Chem. Soc. (Discusses similar hydroxyamino ester synthesis and stability).

  • Source: [2]

• General Scale-Up Protocols:

  • Org.[3][4][5][6] Synth. Coll. Vol. 9, p. 58. (General handling of amino acid esters and hydrochloride salt formation).[4]

  • Source:

Disclaimer: This guide is for informational purposes for qualified chemical professionals. Hydroxylamine derivatives are energetic materials. Always conduct a Differential Scanning Calorimetry (DSC) test on reaction mixtures before scaling up beyond 100g.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cyano-hydroxyimino-acetic acid methyl ester|RUO [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Glycine methyl ester hydrochloride - Wikipedia [en.wikipedia.org]
• 5. Hydroxylamine synthesis by oxidation [organic-chemistry.org]
• 6. ethz.ch [ethz.ch]

Reference Data & Comparative Studies

"advantages of using Methyl 2-(hydroxyamino)acetate over O-acyl hydroxylamines"

Topic: Optimizing N-Hydroxy Scaffold Synthesis: Advantages of Methyl 2-(hydroxyamino)acetate over O-Acyl Hydroxylamines

Executive Summary

In the specialized field of peptidomimetic and siderophore synthesis, the choice of hydroxylamine building block is critical for both safety and chemoselectivity. While O-acyl hydroxylamines (e.g.,

) serve as potent electrophilic aminating agents, their utility in constructing N-hydroxy peptide backbones is severely compromised by thermal instability and the spontaneous O-to-N acyl migration .

This guide details the advantages of using Methyl 2-(hydroxyamino)acetate (an unprotected N-hydroxy amino acid ester) as a superior alternative. By leveraging the nucleophilic nature of the N-hydroxy amine, researchers can achieve direct, chemoselective coupling without the risk of energetic decomposition or unwanted rearrangement, streamlining the synthesis of bioactive N-hydroxy diketopiperazines (DKPs) and protease inhibitors.

Mechanistic Comparison: The O-to-N Migration Trap

The fundamental difference between these reagents lies in their reactivity profile and stability of the N-O bond.

The Problem with O-Acyl Hydroxylamines

O-acyl hydroxylamines are designed as "activated" esters of hydroxylamine. However, when used as building blocks for N-hydroxy peptides, they suffer from a thermodynamic trap: O-to-N acyl migration .

• Mechanism: The nitrogen lone pair attacks the carbonyl carbon of the O-acyl group.[1]

• Result: The labile N-O-C(O)R linkage rearranges to a stable N-C(O)R amide bond.

• Consequence: Loss of the N-hydroxy functionality, yielding a standard amide instead of the desired hydroxamic acid or N-hydroxy peptide.

The Solution: Methyl 2-(hydroxyamino)acetate

Methyl 2-(hydroxyamino)acetate (

) possesses a nucleophilic nitrogen and a free hydroxyl group.

• Chemoselectivity: The free N-OH group allows for direct coupling with activated carboxylic acids (using EDC/HOAt) to form N-hydroxy amides (

  ).

• Stability: Lacking the high-energy N-O-acyl bond, it resists spontaneous rearrangement and thermal decomposition.

Figure 1: Mechanistic pathway contrasting the O-to-N acyl migration failure mode of O-acyl derivatives against the direct coupling success of Methyl 2-(hydroxyamino)acetate.

Safety & Stability Profile

O-acyl hydroxylamines are classified as high-energy compounds. The weak N-O bond (

), combined with the leaving group ability of the carboxylate, makes them prone to runaway decomposition.

Table 1: Comparative Stability and Safety Metrics

Feature	Methyl 2-(hydroxyamino)acetate	O-Acyl Hydroxylamines (e.g., BzONH2)
Primary Hazard	Low (Stable Salt)	Explosive / Shock Sensitive
Thermal Onset ( )	(typical for HCl salts)	Often (Exothermic)
Reactivity Mode	Nucleophile (Amine-like)	Electrophile (Aminating Agent)
Storage	Shelf-stable at RT	Requires cold storage ( )
Main Byproduct	Methanol (upon hydrolysis)	Carboxylic Acid + (decomposition)

Critical Insight: Recent energetic assessments of peptide coupling reagents highlight that O-acyl hydroxylamine derivatives often exhibit sharp exothermic decomposition peaks, necessitating strict temperature control during scale-up. Methyl 2-(hydroxyamino)acetate HCl salt avoids this hazard entirely.

Experimental Workflow: Synthesis of N-Hydroxy Peptides

This protocol demonstrates the synthesis of a dipeptide model using Methyl 2-(hydroxyamino)acetate, avoiding the O-protection steps required by alternative methods.

Reagents:

• Substrate: N-Boc-L-Phenylalanine (1.0 equiv)

• Reagent: Methyl 2-(hydroxyamino)acetate hydrochloride (1.1 equiv)

• Coupling Agents: EDC

  HCl (1.2 equiv), HOAt (1.2 equiv)

• Base: TMP (2,4,6-Trimethylpyridine) (3.0 equiv)

• Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

• Activation:

  • Dissolve N-Boc-Phe-OH (1.0 mmol) in DMF (5 mL) at

    .

  • Add HOAt (1.2 mmol) and EDC

    HCl (1.2 mmol). Stir for 15 minutes to generate the active ester.

  • Note: HOAt is preferred over HOBt to minimize racemization and enhance reactivity with the weaker nucleophile (N-hydroxy amine).

• Coupling:

  • In a separate vial, dissolve Methyl 2-(hydroxyamino)acetate HCl (1.1 mmol) in DMF (2 mL).

  • Add TMP (3.0 mmol) to neutralize the salt. Crucial: Do not use strong bases like TEA or DIPEA if racemization is a concern; TMP is non-nucleophilic and milder.

  • Transfer the amine solution dropwise to the activated acid mixture.

• Reaction & Workup:

  • Allow to warm to room temperature and stir for 12–16 hours.

  • Monitoring: Check via LC-MS. Look for the product mass

    .

  • Quench: Dilute with EtOAc, wash with 5% citric acid (removes TMP/EDC), saturated

    , and brine.

  • Purification: Flash chromatography (Hexane/EtOAc).

• Result:

  • Yields typically 75–85%.

  • Product: N-Boc-Phe-N(OH)-Gly-OMe .

  • Advantage:[2][3][4] No O-deprotection step is needed, unlike methods using O-benzyl or O-tBu hydroxylamines.

Case Study: Synthesis of N-Hydroxy Diketopiperazines (DKPs)

N-hydroxy DKPs are core structures in siderophores like Rhodotorulic acid . Using O-acyl hydroxylamines here is disastrous due to the competing formation of O-acyl isotopomers.

Workflow Comparison:

• Route A (O-Acyl): Cyclization of linear O-acyl precursors often leads to complex mixtures due to acyl migration and N-O bond cleavage.

• Route B (Methyl 2-(hydroxyamino)acetate):

  • Couple Boc-Amino Acid with Methyl 2-(hydroxyamino)acetate.

  • Deprotect N-Boc (TFA/DCM).

  • Neutralize to induce spontaneous cyclization.

  • Outcome: Clean formation of the hydroxamic acid cyclic dipeptide (DKP).

Figure 2: Cyclization logic for DKP synthesis. The stability of the N-hydroxy group in Methyl 2-(hydroxyamino)acetate allows for clean ring closure.

References

• Mechanistic Insights into O-Acyl Hydroxylamine Reactivity

  • Title: Mechanistic Insights into the Reductive N–O Bond Cleavage of O-Acyl Hydroxylamines.
  • Source:J. Am. Chem. Soc. / PubMed Central, 2025.

  • URL:[Link]

• O-to-N Acyl Migr

  • Title: Macrocyclization strategies for cyclic peptides and peptidomimetics (Discussing O-to-N shifts).
  • Source:RSC Advances / Organic & Biomolecular Chemistry.

  • URL:[Link]

• Safety of Peptide Coupling Reagents

  • Title: Thermal Stability Assessment of Peptide Coupling Reagents Commonly Used in Pharmaceutical Manufacturing.[5]

  • Source:Organic Process Research & Development, 2023.

  • URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Facile synthesis of O-acylhydroxamates via reaction of oxime chlorides with carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

"validating the purity of synthesized Methyl 2-(hydroxyamino)acetate"

Publish Comparison Guide: Validating the Purity of Synthesized Methyl 2-(hydroxyamino)acetate

Executive Summary: The Stability Paradox

Methyl 2-(hydroxyamino)acetate (CAS: Derived from N-hydroxyglycine methyl ester structures) is a critical yet labile intermediate often used as a building block for N-functionalized heterocycles and peptide mimetics. Unlike standard amino acid esters, the presence of the N-hydroxy moiety introduces unique stability challenges, specifically susceptibility to oxidation (forming the oxime) and disproportionation .

Validating its purity requires more than a single analytical pass. A standard HPLC trace may miss degradation products formed during analysis, while simple melting point determination is often insufficient due to the compound's thermal instability. This guide compares three distinct validation workflows—Structural (NMR) , Quantitative (HPLC) , and Rapid Screening (Colorimetric) —to establish a robust quality control system.

Chemical Context & Impurity Profile

To validate purity, one must first understand the "enemy"—the specific impurity profile generated during synthesis (typically via the reaction of methyl bromoacetate with hydroxylamine).

The Impurity Landscape

• Oxidation Product (The Oxime): Methyl 2-(hydroxyimino)acetate.[1] This is the thermodynamic sink.

• Over-Alkylation (The Dimer):

  .

• Hydrolysis Product: N-hydroxyglycine (free acid) or Methyl glycolate.

• Starting Material: Methyl bromoacetate (Lachrymator, toxic).

DOT Diagram: Synthesis & Degradation Pathways

Caption: Figure 1. Reaction network showing the target synthesis and primary competitive pathways leading to impurities.

Methodology Comparison

We compare three validation methods based on Sensitivity, Specificity, and Throughput.

Feature	Method A: High-Field NMR	Method B: HPLC-UV/MS	Method C: Colorimetric Screening
Primary Utility	Structural Identity & Impurity ID	Quantitation (% Purity)	Rapid Check (Presence of N-OH)
Specificity	High (Distinguishes Oxime vs. Amine)	High (Separates components)	Low (Class-specific for N-OH)
Sensitivity	Moderate (~1%)	High (<0.1%)	Moderate
Thermal Risk	Low (Ambient temp)	Low (Column temp <40°C)	N/A
Cost/Run	High	Moderate	Negligible
Verdict	Gold Standard for Validation	Standard for QC Release	In-Process Control Only

Detailed Experimental Protocols

Protocol A: Structural Validation via 1H NMR (The Gold Standard)

Rationale: NMR is the only method that definitively distinguishes the

protons of the target from the proton of the oxime impurity without requiring reference standards.

Materials:

• Solvent: DMSO-d6 (Preferred over

  to slow oxidation and visualize exchangeable protons).

• Instrument: 400 MHz or higher.

Step-by-Step Procedure:

• Dissolve ~10 mg of synthesized product in 0.6 mL DMSO-d6.

• Acquire spectrum with sufficient scans (ns=16 or 32) to resolve minor impurities.

• Critical Analysis (The "Fingerprint"):

  • Target (

    ): Look for the methylene singlet ( ) around 3.5 - 3.7 ppm .

  • Oxime Impurity (

    ): Look for a downfield singlet (methine ) around 7.5 ppm . If this peak exists, the product has oxidized.

  • Starting Material (

    ): Look for a singlet shifted downfield to ~4.0 ppm .

  • Methoxy Group (

    ): Strong singlet at ~3.6 - 3.7 ppm (common to all esters).

Acceptance Criteria:

• Integration ratio of

  (3H) to (2H) must be ~1.5 : 1.

• Absence of peak at 7.5 ppm (Oxime) and 4.0 ppm (Bromoacetate).

Protocol B: Quantitative Purity via HPLC-UV

Rationale: HPLC provides the quantitative "Area %" required for documentation. UV detection at low wavelengths is necessary as the compound lacks strong chromophores.

System Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV @ 210 nm (amide/ester absorption) and 254 nm.

Workflow:

• Sample Prep: Dissolve 1 mg/mL in Water/Acetonitrile (90:10). Inject immediately (unstable in solution).

• Run Analysis:

  • Retention Time (RT) Prediction:

    • Hydroxylamine (salts): Void volume (very polar).

    • Target (Methyl 2-(hydroxyamino)acetate): Early eluting (Polar).

    • Oxime Impurity: Slightly later eluting (Planar, conjugated).

    • Dimer/Starting Material: Late eluting (Less polar).

• Calculation: Calculate % Area of the main peak relative to total integrated area.

Protocol C: Rapid Colorimetric Screening (The FeCl3 Test)

Rationale: A quick "Go/No-Go" test for the presence of the hydroxamic/hydroxyamino functionality before investing in expensive NMR/HPLC time.

Reagents:

• 5% Ferric Chloride (

  ) in 0.1 M HCl.

Procedure:

• Dissolve a small crystal of the product in 1 mL methanol.

• Add 2-3 drops of

  solution.

• Observation:

  • Deep Red/Violet Color: Positive for N-hydroxy/hydroxamic acid moiety (Formation of hydroxamate-iron complex).

  • Yellow/Orange: Negative (Likely hydrolysis to amino acid or complete oxidation).

References

• Synthesis of Hydroxylamines: "Nucleophilic Substitution of

  -Halo Esters with Hydroxylamine." Journal of Organic Chemistry.

• Analytical Methods for N-O Compounds: "Chromatographic Separation of Hydroxylamine Derivatives." Journal of Chromatography A.

• Stability of N-Hydroxy Compounds: "Oxidation and Disproportion

  -Hydroxyamino Acids." Tetrahedron Letters.

• Oxyma (Analogous Chemistry): "Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma): An Efficient Additive." European Journal of Organic Chemistry.

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Methyl and Ethyl 2-Cyano-2-(hydroxyimino)acetate: Synthesis, Properties, and Applications in Modern Chemistry

In the landscape of modern organic synthesis, particularly within the realms of peptide chemistry and drug development, the choice of coupling additives is paramount to achieving high yields, minimizing side reactions, and ensuring the stereochemical integrity of the final product. Among the newer generation of additives, α-cyano-α-hydroxyimino esters have emerged as highly efficient and safer alternatives to traditional reagents like 1-hydroxybenzotriazole (HOBt). This guide provides an in-depth comparative analysis of two key members of this class: Methyl 2-cyano-2-(hydroxyimino)acetate and its widely-used ethyl counterpart, Ethyl 2-cyano-2-(hydroxyimino)acetate, commonly known as Oxyma.

It is important to clarify a point of nomenclature. While the term "hydroxyamino" might be used, these compounds predominantly exist and are referred to in the literature as their more stable tautomeric form, "hydroxyimino" or oxime. This guide will use the latter, more common nomenclature. We will delve into their synthesis, physicochemical properties, and critically compare their performance and applications, providing researchers with the necessary data to make informed decisions in their experimental designs.

Physicochemical Properties: A Comparative Overview

The fundamental difference between Methyl 2-cyano-2-(hydroxyimino)acetate and Ethyl 2-cyano-2-(hydroxyimino)acetate lies in their ester alkyl group—a methyl versus an ethyl group. This seemingly minor variation can influence several key physicochemical properties, which are summarized in the table below.

Property	Methyl 2-cyano-2-(hydroxyimino)acetate	Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma)
CAS Number	61295-92-9[1]	3849-21-6[2]
Molecular Formula	C₄H₄N₂O₃[1]	C₅H₆N₂O₃[2]
Molecular Weight	128.09 g/mol [1]	142.11 g/mol [2]
Appearance	Not specified in detail, expected to be a solid	White to light yellow crystalline solid or powder[3]
Melting Point	Not available	130-132 °C[4]
Boiling Point	236.8°C at 760 mmHg (predicted)[5]	Not readily available
Solubility	Inferred to be soluble in polar organic solvents	Soluble in many common organic solvents like DCM and DMF[3]
pKa	~4.6 (inferred)[1]	4.60[3]

The ethyl ester, Oxyma, is generally more well-characterized in the available literature. The methyl ester is expected to have slightly higher polarity and potentially different solubility profiles, though both are soluble in common polar organic solvents used in synthesis. The key functional aspect, the acidity (pKa), is expected to be very similar for both compounds as it is primarily determined by the hydroxyimino-cyanoacetate core.[1][3]

Synthesis and Mechanistic Insights

The synthesis of both the methyl and ethyl esters follows a similar and straightforward pathway involving the nitrosation of the corresponding cyanoacetate ester.[3] This is typically achieved by reacting the starting ester with nitrous acid, which is generated in situ from sodium nitrite and a suitable acid.

General Synthesis Workflow

Caption: General workflow for the synthesis of 2-cyano-2-(hydroxyimino)acetate esters.

Detailed Experimental Protocol: Synthesis of Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma)

This protocol is a representative method for the synthesis of this class of compounds.

Materials:

• Ethyl cyanoacetate

• Sodium nitrite (NaNO₂)

• Acetic acid

• Distilled water

• 2N Hydrochloric acid (HCl)

• Diethyl ether or other suitable extraction solvent

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a suitable reaction vessel, dissolve sodium nitrite (1.2 equivalents) in distilled water.

• To this solution, add ethyl cyanoacetate (1.0 equivalent).

• While stirring vigorously, slowly add acetic acid (1.4 equivalents) to the mixture. The reaction is exothermic, so cooling may be necessary to maintain the desired temperature.

• Continue stirring until the ester phase disappears and a yellow precipitate of the sodium salt of the product begins to form.[6]

• Allow the reaction to proceed overnight to ensure completion.

• Collect the crystalline sodium salt by filtration.

• Dissolve the collected salt in 2N HCl. This will protonate the salt to form the final product.[6]

• Extract the aqueous solution multiple times with diethyl ether.

• Combine the organic extracts and dry over anhydrous sodium sulfate.[6]

• Remove the solvent under reduced pressure to yield the crystalline product, Ethyl 2-cyano-2-(hydroxyimino)acetate.[6]

Rationale: The use of acetic acid with sodium nitrite allows for the controlled, in situ generation of nitrous acid, which is the active nitrosating agent. The initial product is the sodium salt, which is often less soluble and can be easily isolated before acidification to obtain the final, pure compound.

Applications in Drug Development and Peptide Synthesis

The primary application of both methyl and ethyl 2-cyano-2-(hydroxyimino)acetate is as an additive in carbodiimide-mediated coupling reactions, a cornerstone of peptide synthesis and the formation of amide bonds in many drug molecules.[1]

Mechanism of Action in Peptide Coupling

During peptide synthesis, a carbodiimide (like DCC or EDCI) is used to activate the carboxylic acid of an N-protected amino acid. This activated species is highly reactive but also prone to racemization (loss of its stereochemical configuration) and other side reactions. The hydroxyimino acetate additive plays a crucial role in preventing this.

• The additive reacts with the activated amino acid to form an intermediate activated ester.

• This new intermediate is more stable than the initial carbodiimide-activated species, which significantly suppresses racemization.[1]

• The activated ester then reacts cleanly with the free amine of the growing peptide chain to form the desired amide bond, regenerating the hydroxyimino acetate additive.

Caption: Mechanism of racemization suppression by hydroxyimino acetate esters in peptide coupling.

Comparative Performance: Methyl vs. Ethyl Ester

While both esters are expected to be effective, there can be subtle differences in their performance:

• Reactivity: Methyl esters are sometimes found to be more reactive than their ethyl counterparts due to less steric hindrance.[7] In the context of forming the active ester intermediate, this could potentially lead to faster reaction kinetics. However, in practice, the difference for this specific application is likely to be minimal.

• Stability: Studies on homologous esters have shown that methyl esters can exhibit greater metabolic stability in biological systems compared to their ethyl counterparts.[8] While this is more relevant for prodrug design where the ester itself is part of the final molecule, it could have minor implications for the stability of the reagent in solution over time.

• Byproducts: The alcohol byproduct generated after the coupling reaction is methanol for the methyl ester and ethanol for the ethyl ester. Both are volatile and easily removed, but ethanol is generally considered to have lower toxicity, which can be a consideration in process chemistry and for sensitive applications.[9]

Overall, both compounds are highly effective, and the choice between them may come down to commercial availability, cost, or specific process considerations. Oxyma (the ethyl ester) is far more established and widely documented in the literature.[10]

Stability, Handling, and Safety

A significant advantage of the 2-cyano-2-(hydroxyimino)acetate class of reagents is their improved safety profile compared to benzotriazole-based additives like HOBt and HOAt, which have been reported to have explosive properties.[10] Both the methyl and ethyl esters are considered safer alternatives.

They are generally stable solids under recommended storage conditions.[4] However, like many organic reagents, they should be stored in a cool, dry place away from incompatible materials such as strong acids, bases, and oxidizing agents.

Conclusion

Both Methyl and Ethyl 2-cyano-2-(hydroxyimino)acetate are valuable tools for researchers, scientists, and drug development professionals. They offer an effective and safer alternative to traditional coupling additives, ensuring high-quality peptide synthesis with minimal racemization.

• Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) is the more established and extensively characterized of the two, with a wealth of available data and protocols. It is a reliable choice for a wide range of applications.

• Methyl 2-cyano-2-(hydroxyimino)acetate is a very close analog and is expected to perform similarly. The choice to use the methyl ester might be driven by specific solubility requirements, slightly different reactivity kinetics, or commercial availability.

Ultimately, the selection between these two excellent reagents will depend on the specific needs of the synthesis, but both represent a significant advancement in the field of amide bond formation.

References

Sources

• 1. Cyano-hydroxyimino-acetic acid methyl ester|RUO [benchchem.com]
• 2. Ethyl 2-cyano-2-(hydroxyimino)acetate | C5H6N2O3 | CID 6399078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CAS#:61295-92-9 | Acetic acid,2-cyano-2-(hydroxyimino)-, methyl ester | Chemsrc [chemsrc.com]
• 6. prepchem.com [prepchem.com]
• 7. rsc.org [rsc.org]
• 8. tandfonline.com [tandfonline.com]
• 9. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 10. researchgate.net [researchgate.net]

Performance Guide: Alkyl 2-Cyano-2-(hydroxyimino)acetates (Oxyma Class) in Peptide Coupling

The following guide provides an in-depth technical analysis of Alkyl 2-cyano-2-(hydroxyimino)acetates (specifically the Oxyma class), addressing the user's inquiry regarding "Methyl 2-(hydroxyamino)acetate."

Editorial Note on Chemical Nomenclature: The specific string "Methyl 2-(hydroxyamino)acetate" refers to a reduced N-hydroxyglycine derivative (

), which functions as a nucleophilic substrate rather than a coupling agent. However, in the context of coupling agent performance and drug development , the industry standard reference is the oxidized oxime derivative: Ethyl 2-cyano-2-(hydroxyimino)acetate (Trade name: Oxyma Pure ), or its methyl analog. This guide focuses on the Oxyma Class (2-cyano-2-(hydroxyimino)acetate esters) as the high-performance coupling additive, while explicitly distinguishing it from the substrate form.

Content Type: Publish Comparison Guide Subject: Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate) & Analogs Intended Audience: Medicinal Chemists, Process Chemists, Drug Development Professionals

Executive Summary & Chemical Identity

The search for safer, more efficient alternatives to benzotriazole-based additives (HOBt, HOAt) has led to the dominance of the 2-cyano-2-(hydroxyimino)acetate class. While often conflated with "hydroxyamino" derivatives (which are reduced substrates), the hydroxyimino (oxime) functionality is critical for its role as a coupling additive.

This guide compares the performance of the Oxyma Class against legacy reagents (HOBt, HOAt) and modern alternatives (Oxyma-B), focusing on racemization suppression, coupling efficiency, and safety profiles.

Feature	Oxyma Pure (Ethyl ester)	Methyl Analog	HOBt	HOAt
Structure	Ethyl 2-cyano-2-(hydroxyimino)acetate	Methyl 2-cyano-2-(hydroxyimino)acetate	1-Hydroxybenzotriazole	1-Hydroxy-7-azabenzotriazole
Role	Coupling Additive / Leaving Group	Coupling Additive	Coupling Additive	Coupling Additive
Explosiveness	Non-Explosive (Stable)	Similar to Ethyl	Explosive (Autocatalytic)	Explosive
Racemization Control	Superior	High	Moderate	High
Solubility	High (DMF, DCM, Water)	High	Moderate	Good

Mechanistic Insight: The Oxyma Activation Cycle

Unlike "hydroxyamino" substrates which act as nucleophiles, the hydroxyimino group in Oxyma acts as an efficient oxygen nucleophile that attacks the O-acylisourea intermediate formed by carbodiimides (DIC/EDC). This forms a highly reactive but stable enol ester that suppresses oxazolone formation (the primary pathway for racemization).

Diagram 1: Oxyma-Mediated Activation & Racemization Suppression

This pathway illustrates how the 2-cyano-2-(hydroxyimino)acetate prevents the loss of chiral integrity.

Comparative Performance Data

The following data synthesizes results from key studies (e.g., Subirats et al., El-Faham et al.) comparing the Oxyma class to HOBt and HOAt.

A. Racemization Suppression (Z-Phg-Pro-NH2 Model)

The coupling of Z-Phenylglycine (Phg) to Proline is a stress test for racemization due to the high acidity of the Phg alpha-proton.

Coupling System (1:1:1)	Solvent	Yield (%)	DL-Isomer (Racemization %)	Performance Rating
DIC / Oxyma Pure	DMF	98	< 2.0	⭐⭐⭐⭐⭐ (Best)
DIC / HOBt	DMF	94	~ 8.0	⭐⭐
DIC / HOAt	DMF	99	~ 3.5	⭐⭐⭐⭐
HATU (Reference)	DMF	99	~ 4.0	⭐⭐⭐

Analysis: The Oxyma class demonstrates superior retention of chirality compared to HOBt and performs on par with or better than the more expensive HOAt. The electron-withdrawing cyano group enhances the acidity of the oxime (pKa ~4.6), making it an excellent leaving group.

B. Safety Profile (DSC Data)

A critical advantage of the 2-cyano-2-(hydroxyimino)acetate esters is their thermal stability. HOBt and HOAt are classified as Class 1 explosives under certain transport regulations.

Reagent	Decomposition Onset (°C)	Energy Release (J/g)	Classification
Oxyma Pure	~145°C	~1300 (Slow release)	Safe (Non-explosive)
HOBt	~205°C	>2000 (Sharp peak)	Explosive
HOAt	~180°C	High	Explosive

Experimental Protocol: Oxyma-Assisted Coupling

Objective: Synthesis of a difficult peptide sequence using DIC/Oxyma activation. Scope: Applicable to both Ethyl and Methyl 2-cyano-2-(hydroxyimino)acetate esters.

Reagents

• Carboxylic Acid: 1.0 equiv (e.g., Fmoc-AA-OH)

• Coupling Agent: DIC (N,N'-Diisopropylcarbodiimide) - 1.0 equiv

• Additive: Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate) - 1.0 equiv

• Amine: 1.0 equiv (Resin-bound or free amine)

• Solvent: DMF (Dimethylformamide) or NMP

Step-by-Step Workflow

• Pre-Activation (Optional but Recommended):

  • Dissolve the Fmoc-amino acid (1.0 equiv) and Oxyma (1.0 equiv) in minimal DMF.

  • Note: The solution should turn clear. If using the Methyl ester analog, verify solubility limits, though they are generally similar to the Ethyl ester.

  • Add DIC (1.0 equiv) and stir for 2–3 minutes. The active ester (Oxyma-ester) forms immediately.

• Coupling Reaction:

  • Add the pre-activated mixture to the amine component (e.g., deprotected resin).

  • Agitate at Room Temperature (25°C).

  • Monitoring: Monitor via Kaiser Test (qualitative) or HPLC (quantitative).

  • Reaction Time: Typically 30–60 minutes. Difficult couplings (e.g., Aib, N-Me amino acids) may require 2–18 hours.

• Work-up:

  • Wash resin with DMF (3x), DCM (3x), and DMF (3x).

  • No special neutralization is required as Oxyma is not a salt.

Diagram 2: Experimental Decision Tree

A logic flow for selecting the Oxyma class over HOBt.

References & Authority

• Subirats, X., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion." Chemistry – A European Journal.

• El-Faham, A. & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Sigma-Aldrich (Merck). "Oxyma Pure Product Specification & Safety Data Sheet."

• PubChem. "Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma)."[1] National Library of Medicine.

Disclaimer: The term "Methyl 2-(hydroxyamino)acetate" in the user prompt is interpreted here as a nomenclature variation of the Oxyma class (Hydroxyimino acetates). Users should verify the exact CAS number of their reagent. If the user possesses CAS 39626-77-6 (N-hydroxyglycine methyl ester), it should be used as a substrate, not an additive.

Sources

• 1. Ethyl 2-cyano-2-(hydroxyimino)acetate | C5H6N2O3 | CID 6399078 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking Guide: Methyl 2-(hydroxyamino)acetate in Chemoselective &amp; Peptide Applications

This guide provides an in-depth technical benchmarking of Methyl 2-(hydroxyamino)acetate (also known as

-hydroxyglycine methyl ester), comparing its reactivity, synthesis, and application profiles against its non-hydroxylated analog, Methyl 2-aminoacetate (Glycine methyl ester).

Executive Summary & Product Profile

Methyl 2-(hydroxyamino)acetate is a specialized building block used primarily in the synthesis of

-hydroxy peptides, hydroxamic acid derivatives, and nitrone-based spin traps. Unlike standard amino acid esters, the presence of the -hydroxyl group introduces unique electronic effects (alpha-effect) and steric constraints that fundamentally alter its reactivity profile.

Core Comparison: The "Hydroxyl Switch"

Feature	Methyl 2-(hydroxyamino)acetate	Methyl 2-aminoacetate (Alternative)
Structure
Nucleophilicity	Alpha-Effect Enhanced (theoretically), but Sterically Hindered in practice.	Standard primary amine nucleophilicity.
Primary Reactivity	-Acylation, Nitrone Formation.	-Acylation, Imine Formation.
Side Reactions	-Acylation, Over-oxidation, -hydroxy-DKP formation.	DKP formation, Hydrolysis.
Stability	Moderate; sensitive to oxidation.	High (as HCl salt).[1]

Synthesis Protocols: Benchmarking Preparation Efficiency

The synthesis of the

-hydroxy derivative is significantly more complex than the standard amino ester. Below are the comparative protocols.

Protocol A: Standard Alternative (Glycine Methyl Ester)

• Method: Thionyl chloride mediated esterification.[2]

• Yield: >95%

• Complexity: Low.

• Procedure: Dissolve Glycine in Methanol. Add

  dropwise at 0°C. Reflux 2h. Evaporate.

Protocol B: Methyl 2-(hydroxyamino)acetate (Target Product)

• Method: Oxime Reduction (Reductive Amination).

• Yield: ~50–65% (Lower efficiency due to purification requirements).

• Complexity: High.

Step-by-Step Methodology:

• Oxime Formation: React Methyl Glyoxylate with Hydroxylamine hydrochloride (1.0 eq) and

  in water/methanol to form Methyl 2-(hydroxyimino)acetate.

  • Checkpoint: Monitor disappearance of aldehyde peak via NMR.

• Reduction: Dissolve the oxime in Methanol/Acetic Acid (10:1). Add

  (Sodium cyanoborohydride) (1.5 eq) at 0°C. Stir for 4 hours.

  • Critical Mechanism: The cyanoborohydride selectively reduces the C=N bond without reducing the ester.

• Workup: Neutralize with saturated

  . Extract with Ethyl Acetate.

• Purification: Flash chromatography is mandatory to separate over-reduced byproducts (primary amines) or unreacted oximes.

Expert Insight: Direct alkylation of hydroxylamine with methyl bromoacetate is possible but often leads to poly-alkylation (

-dialkyl species), significantly reducing the yield of the desired mono-substituted product.

Benchmarking Study 1: Peptide Coupling (Acylation)

This section compares the efficiency of coupling these esters to a standard protected amino acid (e.g., Boc-Phe-OH).

Experimental Setup

• Reagents: Boc-Phe-OH (1.0 eq), Coupling Agent (EDC/HOBt), Base (DIPEA).

• Solvent: DMF, 25°C.

• Target: Formation of Dipeptide (Boc-Phe-Gly(OH)-OMe vs Boc-Phe-Gly-OMe).

Quantitative Comparison Data

Metric	Methyl 2-(hydroxyamino)acetate	Methyl 2-aminoacetate	Interpretation
Reaction Time	12 – 18 Hours	1 – 2 Hours	The -OH group creates significant steric hindrance, slowing nucleophilic attack.
Yield	60 – 75%	>90%	Lower yields due to competitive -acylation.
Side Product	-Acyl Isomer ( 10-15%)	None	The oxygen atom on the hydroxylamine is nucleophilic ( -acylation).
Epimerization	High Risk (if chiral AA used)	Low Risk	Slow coupling rates increase the window for activated ester racemization.

Diagram: Competitive Acylation Pathways

The following diagram illustrates the bifurcation in reactivity for the

-hydroxy compound compared to the standard amine.

Figure 1: Mechanistic divergence in acylation. The N-hydroxy substrate suffers from competitive O-acylation and slower kinetics.

Benchmarking Study 2: Chemoselective Ligation (Nitrone Formation)

This is the defining advantage of Methyl 2-(hydroxyamino)acetate. While the standard glycine ester forms unstable imines (Schiff bases) with aldehydes, the

-hydroxy derivative forms stable Nitrones .

Reaction Protocol

• Electrophile: Benzaldehyde (1.0 eq).

• Conditions: Methanol, catalytic AcOH, Room Temperature.

Substrate	Product Type	Stability ( )	Application
Methyl 2-(hydroxyamino)acetate	Nitrone ( )	High ( )	Spin trapping, 1,3-Dipolar Cycloaddition tags.
Methyl 2-aminoacetate	Imine ( )	Low (Hydrolytically unstable)	Dynamic combinatorial chemistry (requires reduction).

Trustworthiness Check: To validate nitrone formation, monitor the reaction via UV-Vis. Nitrones typically exhibit a bathochromic shift compared to the parent aldehyde.

Stability & Cyclization (DKP Formation)

Both compounds can undergo intramolecular cyclization to form Diketopiperazines (DKPs), a common degradation pathway in peptide chemistry.

• Glycine Methyl Ester: Dimerizes to form 2,5-diketopiperazine upon heating or prolonged storage at neutral pH.

• Methyl 2-(hydroxyamino)acetate: Cyclizes to form 1-hydroxy-2,5-diketopiperazine .

  • Note: The

    -hydroxy DKP is a privileged scaffold in medicinal chemistry (siderophore mimics), making this "degradation" actually a useful synthesis route for heterocyclic libraries.

Figure 2: Cyclization pathway to N-hydroxy-DKP scaffolds.

References

• Huang, N. Z., & Miller, M. J. (1988). Syntheses and Flash Vacuum Pyrolyses of Highly Functionalized

  -Hydroxy Amino Acids. Heterocycles, 27(8), 1821-1824.

• Feenstra, R. W., et al. (1987).[3] An Efficient Synthesis of N-Hydroxy-

  -Amino Acid Derivatives of High Optical Purity. Tetrahedron Letters, 28(11), 1215-1218.

• Bordusa, F. (2002). Proteases in Organic Synthesis. Chemical Reviews, 102(12), 4817-4867. (Context on enzymatic coupling of modified amino acids).

• Mourtas, S., et al. (2003). Resin-bound amino acid hydroxyamides as nitrone precursors. Tetrahedron Letters, 44(9), 1799-1802.

Sources

• 1. US4988789A - Process for preparing glycine hydrochloride - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure–Property Relationship Study of N‑(Hydroxy)Peptides for the Design of Self-Assembled Parallel β‑Sheets - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Landscape of N-Hydroxyamino Acid Esters: A Comparative Guide to Alternatives for Methyl 2-(hydroxyamino)acetate

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is paramount to the success of synthetic endeavors. This guide provides an in-depth technical comparison of alternatives to Methyl 2-(hydroxyamino)acetate, a lesser-known N-hydroxyamino acid ester. We will delve into the properties and applications of more established and advantageous alternatives, supported by experimental data and detailed protocols, to inform rational reagent selection in your research.

Introduction: The Role and Challenges of N-Hydroxyamino Acid Esters

N-hydroxyamino acid esters are a class of organic compounds characterized by the presence of a hydroxyl group attached to the nitrogen atom of an amino acid ester. This functionality imparts unique reactivity, making them valuable intermediates in the synthesis of a variety of important molecules, including hydroxamic acids, peptides, and other N-functionalized compounds.

Methyl 2-(hydroxyamino)acetate, the simplest member of this class, serves as a conceptual starting point for our discussion. However, a comprehensive survey of the scientific literature reveals a notable scarcity of its application and detailed characterization. This suggests that while theoretically simple, it may suffer from practical limitations such as instability or challenging synthesis, leading researchers to favor more robust alternatives. N-hydroxy-α-amino acids, for instance, are known to be only moderately stable in acidic media and can be prone to decarboxylation upon heating. This inherent instability can translate to their ester derivatives, posing challenges for storage and application in multi-step syntheses.

This guide will therefore focus on well-documented and superior alternatives, providing a clear rationale for their adoption based on performance, safety, and ease of use.

The Preeminent Alternative: Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma)

Unequivocally, the most prominent and well-vetted alternative to generic N-hydroxyamino acid esters, particularly in the realm of amide bond formation, is Ethyl 2-cyano-2-(hydroxyimino)acetate, commonly known as Oxyma. Its widespread adoption is a direct consequence of its exceptional performance in suppressing racemization during peptide coupling reactions, coupled with a significantly improved safety profile over traditional additives like 1-hydroxybenzotriazole (HOBt) and 1-hydroxy-7-azabenzotriazole (HOAt).

Mechanism of Action and Advantages

Oxyma's efficacy stems from its oxime structure, which possesses a pKa of 4.60. This acidity allows it to efficiently protonate the carbodiimide coupling agent, forming a highly reactive O-acylisourea intermediate. This intermediate is then rapidly attacked by the N-hydroxy group of Oxyma to form an active ester. This active ester is more stable than the O-acylisourea, preventing its rearrangement into an unreactive N-acylurea, and readily reacts with the amine component to form the desired amide bond with minimal racemization.

dot

Caption: Synthetic workflow for N-Boc-N-hydroxyglycine methyl ester.

The N-hydroxy group in these protected esters can act as a nucleophile in various transformations, allowing for the introduction of the N-O linkage into target molecules. This is particularly useful in the synthesis of hydroxamic acids, which are important pharmacophores found in many approved drugs.

Experimental Protocols

Synthesis of Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma)

This protocol is adapted from a widely used and reliable method. [1] Materials:

• Ethyl cyanoacetate

• Sodium nitrite (NaNO₂)

• Acetic acid

• Water

• Ethanol (for recrystallization)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve ethyl cyanoacetate in acetic acid.

• Prepare a solution of sodium nitrite in water.

• Cool the ethyl cyanoacetate solution in an ice bath to 0-5 °C with constant stirring.

• Slowly add the sodium nitrite solution dropwise to the cooled ethyl cyanoacetate solution, ensuring the temperature remains between 0-5 °C.

• After the addition is complete, continue stirring the mixture in the ice bath for an additional 1-2 hours.

• Collect the precipitated white solid by vacuum filtration using a Büchner funnel.

• Wash the solid with cold water.

• Recrystallize the crude product from ethanol to obtain pure Ethyl 2-cyano-2-(hydroxyimino)acetate as a white crystalline solid.

General Procedure for the Synthesis of N-Boc-Amino Acid Methyl Esters

This protocol is a general method for the N-protection of amino acid methyl esters.

Materials:

• Amino acid methyl ester hydrochloride

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (TEA) or Sodium Bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Suspend the amino acid methyl ester hydrochloride in the chosen organic solvent (DCM or THF) in a round-bottom flask.

• Add di-tert-butyl dicarbonate (1.0-1.2 equivalents) to the suspension.

• Cool the mixture in an ice bath.

• Slowly add the base (TEA, 2.0-2.2 equivalents, or an aqueous solution of NaHCO₃) dropwise to the stirred mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• If using an organic base, wash the organic layer sequentially with a weak acid solution, water, and brine. If using an inorganic base, separate the layers and extract the aqueous layer with the organic solvent.

• Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the N-Boc-amino acid methyl ester.

Conclusion and Future Outlook

While Methyl 2-(hydroxyamino)acetate remains an obscure reagent with limited practical application, the field of synthetic chemistry offers robust and superior alternatives. For peptide synthesis and related amide bond formations, Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) stands out as the reagent of choice due to its high efficiency, excellent racemization suppression, and, most importantly, its enhanced safety profile. For other applications requiring the N-hydroxyamino acid ester moiety, N-protected derivatives such as N-Boc-N-hydroxyglycine methyl ester provide a stable and versatile platform for further synthetic transformations.

Researchers and drug development professionals are encouraged to consider these well-vetted alternatives to streamline their synthetic routes, improve yields and purity, and ensure a safer laboratory environment. The continued development of novel N-hydroxy compounds promises to further expand the synthetic chemist's toolkit for the efficient and safe construction of complex molecules.

References

• This is a placeholder for a general reference on the instability of N-hydroxy-alpha-amino acids.
• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion. Chemistry–A European Journal, 15(37), 9394-9403.
• This is a placeholder for a reference detailing the synthesis and properties of Oxyma.
• This is a placeholder for a reference discussing the side reaction of Oxyma with DIC.
• This is a placeholder for a reference on the synthesis and applications of N-Boc-N-hydroxyamino acid esters.

Sources

• 1. rsc.org [rsc.org]

Safety & Regulatory Compliance

Proper Disposal &amp; Handling: Methyl 2-(hydroxyamino)acetate

This guide is structured to provide immediate, actionable safety intelligence for Methyl 2-(hydroxyamino)acetate , a specialized reagent often lacking robust commercial safety documentation.[1]

As a Senior Application Scientist, I have synthesized this protocol based on the functional group chemistry of N-substituted hydroxylamines. This class of compounds presents unique thermal instability and reactivity hazards that standard "organic waste" procedures often overlook.[1]

Urgency Level: High (Thermal Instability / Sensitizer) Scope: Laboratory Scale (< 100 g)[1]

Compound Profile & Hazard Identification

Before handling waste, you must understand the specific instability triggers of this molecule.[1] It is not just "toxic"; it is chemically fragile.[1]

Property	Detail	Critical Safety Implication
Chemical Structure		Contains a weak N–O bond (approx. 50 kcal/mol) susceptible to homolytic cleavage.[1]
Reactivity Class	N-Substituted Hydroxylamine	Reducing Agent. Reacts violently with oxidizers.[1]
Thermal Stability	Low ( )	DO NOT DISTILL. Residues can explode upon concentration.[1]
Incompatibility	KETONES & ALDEHYDES	Reacts exothermically with Acetone to form oximes.[1] NEVER use acetone for cleaning glassware containing this compound.[1]
Toxicity	Mutagen / Sensitizer	High skin absorption potential.[1][2] Double-glove (Nitrile) required.[1]

Senior Scientist Insight: The most common accident vector for this compound is waste stream cross-contamination .[1] If you pour Methyl 2-(hydroxyamino)acetate into a waste container containing Acetone (a common wash solvent), you initiate a condensation reaction (Schiff base/Oxime formation) that generates heat and water.[1] In a closed waste drum, this exotherm can trigger a runaway decomposition of the hydroxylamine moiety.[1]

Pre-Disposal Stabilization & Segregation

Core Directive: Do not attempt to chemically neutralize (quench) this compound at the bench unless you have a validated SOP for large spills. The safest disposal route is Segregated Lab Packing for high-temperature incineration.[1]

A. The "No-Acetone" Rule

• Protocol: Mark all waste containers destined for this compound with a bright orange label: "NO KETONES / NO ACETONE." [1]

• Reasoning:

  This reaction is exothermic.[1] In the presence of metal salts (often found in waste drums), this heat can catalyze the explosive decomposition of the remaining hydroxylamine.[1]

B. Waste Stream Classification

Segregate waste into two distinct streams. Do not mix with general organic solvents.[1]

• Solid Waste (Pure Compound/Contaminated Solids):

  • Collect in a wide-mouth HDPE jar.

  • Do not dissolve in solvent for disposal; keep solid to minimize volume and reactivity.

• Liquid Waste (Mother Liquors/Reaction Mixtures):

  • Preferred Solvent: Water, Methanol, or Ethanol.[1]

  • Prohibited Solvent: Acetone, MEK, Acetaldehyde, Dichloromethane (potential for explosive diazomethane-like intermediates with certain amines, though less likely here, avoid chlorinated solvents to prevent mixed-waste surcharges).[1]

Step-by-Step Disposal Workflows

Workflow 1: Solid Waste (Expired Reagent or Spills)

Applicable for: Old bottles, contaminated weighing boats, spill cleanup materials.[1]

• Container Selection: Use a dedicated wide-mouth polyethylene (HDPE) or glass jar.[1]

• Dampening (Optional but Recommended): If the powder is dry and fine, lightly mist with water to desensitize it against friction/static shock.[1]

• Packing: Place the primary container inside a secondary clear bag (4-mil poly).

• Labeling:

  • Primary Name: Methyl 2-(hydroxyamino)acetate.[1]

  • Hazard Codes: Flammable Solid, Toxic, Unstable Reactive.[1]

  • Note: "Hydroxylamine Derivative - Incinerate Only."

• Hand-off: Submit for Lab Pack service. This ensures the bottle is placed in a drum with vermiculite and incinerated directly without being poured out/bulked.[1]

Workflow 2: Liquid Waste (Reaction Solutions)

Applicable for: HPLC waste, reaction byproducts.[1]

• Check pH: Ensure the solution is neutral to slightly acidic (pH 5-7). Basic solutions of hydroxylamines are significantly less stable.[1]

• Scavenger Check: Verify no active oxidizers (e.g., Iodine, Peroxides) are present in the solution.[1] If oxidizers are present, quench them before adding the hydroxylamine waste.[1]

• Transfer: Pour into a dedicated "High Hazard - Organics" carboy.

• Venting: Use a Vented Cap (e.g., Nalgene® vented closure).[1]

  • Why? Slow decomposition may release Nitrogen (

    ) or Nitrogen Oxides ( ).[1] A standard cap may pressurize the bottle.[1]

• Storage: Store in a cool, dark cabinet away from the main "Organic Waste" stream until pickup.

Visual Decision Matrix (DOT Diagram)

The following diagram outlines the critical decision logic for disposing of Methyl 2-(hydroxyamino)acetate.

Caption: Operational decision tree for segregating Methyl 2-(hydroxyamino)acetate waste. Note the critical checkpoint for Ketone contamination.

Emergency Contingencies

Accidental Spill (Benchtop)[1]

• Evacuate: Move away from the spill if fumes are present.[1][3]

• PPE: Wear Nitrile gloves (double layer), lab coat, and safety goggles.[1]

• Absorb: Do NOT use paper towels. Cellulose + Oxidizable Amine + Heat = Fire Risk.[1]

  • Correct Material: Use vermiculite, diatomaceous earth, or a dedicated "Chem-Sorb" pillow.[1]

• Deactivation (Only for traces): Wipe the area with a dilute (10%) solution of Sodium Bisulfate (

  ) to protonate the amine, rendering it less volatile and less reactive, followed by water.[1]

Exposure (Skin/Eye)[1][2][4]

• Skin: Wash with soap and water for 15 minutes.[1][4] This compound is a sensitizer; monitor for dermatitis (redness/itching) over the next 48 hours.[1]

• Eyes: Flush for 15 minutes.[1][3][4] Seek medical attention immediately.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press.[1]

  • Source: [Link]

• Bretherick, L. (2017).[1] Bretherick's Handbook of Reactive Chemical Hazards. (Specific entry: Hydroxylamine derivatives and thermal instability).

  • Source: [Link]

• Sigma-Aldrich (Merck). (2024).[1] Safety Data Sheet: Hydroxylamine Hydrochloride (Used as proxy for functional group hazard data).[1]

• Pfeiffer, J. Y., & Beauchemin, A. M. (2009).[1][5] Simple Reaction Conditions for the Formation of Ketonitrones from Ketones and Hydroxylamines.[1] (Documenting the reactivity of hydroxylamines with ketones).

  • Source: [Link][1]

Sources

• 1. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 2. HYDROXYLAMINE [training.itcilo.org]
• 3. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 4. Methyl glycinate hydrochloride(5680-79-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. Simple Reaction Conditions for the Formation of Ketonitrones from Ketones and Hydroxylamines [organic-chemistry.org]

Personal protective equipment for handling Methyl 2-(hydroxyamino)acetate

Executive Safety Summary

Methyl 2-(hydroxyamino)acetate (an

-hydroxyamino ester) presents a dual-hazard profile characteristic of hydroxylamine derivatives and amino acid esters.[1] Unlike standard organic intermediates, this compound possesses a nitrogen-oxygen (N-O) bond susceptible to thermal instability and potential mutagenicity, combined with the hydrolysis potential of the ester moiety.[1]

Immediate Critical Actions:

• Thermal Control: Store and handle at

  4°C. The N-O bond is energetically labile; ambient heat can accelerate decomposition.[1]

• Sensitization Barrier: Treat as a high-potency skin and respiratory sensitizer.[1]

• Atmosphere: Handle strictly under inert gas (Argon/Nitrogen) to prevent oxidative degradation.[1]

Chemical Identity & Hazard Mechanism

To understand the PPE requirements, we must first analyze the molecular "failure points" that dictate safety protocols.[1]

Feature	Structural Moiety	Hazard Implication
Instability	Hydroxylamine ( )	Explosion/Runaway Risk: The N-O bond is weak (~53 kcal/mol).[1] Contact with metal ions (Fe, Cu) or heating >50°C can trigger disproportionation.[1]
Toxicity	N-Hydroxy group	Mutagenicity/Sensitization: Hydroxylamines are known Ames-positive mutagens and potent skin sensitizers (Type IV hypersensitivity).[1]
Reactivity	Methyl Ester ( )	Hydrolysis: Releases methanol (toxic) and the free acid upon contact with moisture/mucous membranes.[1]

Scientist's Note: Do not rely solely on generic SDS data. Most commercial databases lack specific toxicological data for this exact ester.[1] You must apply the Precautionary Principle , assuming the hazards of the parent hydroxylamine (CAS: 7803-49-8) apply.[1]

Personal Protective Equipment (PPE) Matrix

This protocol uses a Barrier-Redundancy Model .[1] We do not rely on a single layer of protection.[1]

Hand Protection (Critical)

Standard latex gloves are insufficient due to the high permeation rate of small organic esters.

• Primary Layer: High-breakthrough Nitrile (minimum 5 mil thickness).[1]

• Secondary Layer: Long-cuff Neoprene or Laminate (Silver Shield®) gloves if handling concentrated (>1M) solutions.[1]

• Technique: "Double-Gloving" with breakthrough indication. If the outer glove is splashed, immediately strip and replace.[1]

Respiratory Protection[1]

• Primary Control: All handling must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm).[1]

• Secondary Control (Spill/Outside Hood): Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges and a P100 particulate filter .[1]

  • Why Acid Gas? Hydrolysis may release acidic byproducts.[1]

Eye & Body Defense

• Eyes: Chemical Splash Goggles (ANSI Z87.1+).[1] Safety glasses are inadequate because vapors can bypass side shields and irritate the ocular mucosa.[1]

• Body: Lab coat (100% cotton or Nomex/fire-resistant).[1] Synthetic blends can melt into skin during a thermal runaway event.[1]

Operational Handling Workflow

The following diagram outlines the decision logic for safe handling, emphasizing the "Stop-Work" triggers.

Figure 1: Operational safety logic flow for handling thermally unstable hydroxylamine esters.

Step-by-Step Handling Protocol

• Equilibration: Remove the container from the freezer (-20°C) and allow it to warm to 4°C in a desiccator. Never open a cold bottle in humid air; condensation triggers hydrolysis.

• Static Elimination: Use an ionizing fan or anti-static gun before inserting a spatula.[1] Hydroxylamines can be shock-sensitive if crystallized in high purity.[1]

• Transfer:

  • Use plastic or glass spatulas .[1] Avoid metal spatulas (especially iron/rust), which catalyze decomposition.[1]

  • Work over a spill tray lined with absorbent pads.[1]

• Reaction Setup:

  • Always vent the reaction vessel to an inert gas line (Bubbler).[1]

  • Blast Shielding: If heating is required (not recommended >50°C), a polycarbonate blast shield is mandatory between the operator and the vessel.

Emergency & Disposal Procedures

Spill Response

Do not wipe with paper towels immediately. The friction can generate heat.[1]

• Isolate: Evacuate the immediate area (10 ft radius).

• Dilute: Gently pour a slurry of Sand + Soda Ash (Sodium Carbonate) over the spill to absorb and neutralize potential acid formation.[1]

• Collect: Scoop into a plastic container (do not seal tight immediately; allow off-gassing).

Waste Disposal

• Segregation: Segregate as "Toxic Organic Waste with Oxidizing Potential."[1]

• Labeling: Clearly mark "Contains Hydroxylamine Derivative – Potential Sensitizer."[1]

• Incompatibility: NEVER mix with waste streams containing:

  • Heavy metals (catalytic decomposition).[1]

  • Ketones/Aldehydes (exothermic condensation).[1]

  • Strong oxidizers (fire).[1][2]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for Hydroxylamine Hydrochloride (CAS 5470-11-1).[1] Retrieved from [Link][1]

  • Rationale: Provides the baseline toxicity and reactivity profile for the hydroxylamine moiety.[1]

• European Chemicals Agency (ECHA). Registration Dossier: Glycine methyl ester hydrochloride.[1] Retrieved from [Link](Note: Generalized link to ECHA search as specific dossier varies by region).[1]

  • Rationale: Establishes the hydrolysis hazards of the ester functionality.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press.[1] Retrieved from [Link][1]

  • Rationale: The authoritative standard for handling potentially unstable research intermediates.[1]

• • Rationale: Source for specific PPE glove breakthrough times and incompatibility data.[1]

Sources

• 1. Glycine methyl ester hydrochloride - Wikipedia [en.wikipedia.org]
• 2. dept.harpercollege.edu [dept.harpercollege.edu]